2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

• CAS: 77698-99-8

Core Science & Biosynthesis

The Strategic Synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol: A Guide to its Formation and Mechanistic Underpinnings

This technical guide provides an in-depth exploration of the synthetic pathway and mechanistic principles behind the formation of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, a pivotal intermediate in advanced carbohydrate chemistry. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed examination of the strategic considerations and experimental protocols essential for the successful synthesis of this versatile building block. The unique structural attributes of this molecule, namely the stable benzyl ether protecting groups and the reactive mesylate leaving groups, render it highly valuable for the synthesis of complex glycoconjugates, glycopeptide antibiotics, and tumor-associated carbohydrate antigens.[]

Strategic Overview of the Synthesis

The synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol from a readily available starting material like D-glucose is a multi-step process that hinges on the principles of selective protection and functionalization of hydroxyl groups. The direct synthesis is challenging due to the presence of multiple hydroxyl groups with similar reactivity.[2] A more controlled and high-yielding approach involves a strategic sequence of reactions:

• Initial Protection: The synthesis typically commences with the protection of the hydroxyl groups of a D-glucose derivative. To achieve the desired substitution pattern, methyl α-D-glucopyranoside, which is easily prepared from D-glucose, is often used as the starting material.[2]

• Benzylation: The four free hydroxyl groups at positions 2, 3, 4, and 6 are protected with benzyl groups. Benzyl ethers are chosen for their stability across a wide range of reaction conditions and their susceptibility to removal under mild hydrogenolysis conditions.

• Reduction to Glucitol: The cyclic methyl glucopyranoside is then converted to the linear D-glucitol backbone. This is achieved through the reductive opening of the pyranose ring.

• Regioselective Mesylation: The final step involves the selective mesylation of the primary hydroxyl groups at the C-1 and C-5 positions of the resulting 2,3,4,6-tetra-O-benzyl-D-glucitol. This regioselectivity is a critical aspect of the synthesis and is dictated by the steric environment of the hydroxyl groups.

In-Depth Mechanistic Analysis

Step 1: Perbenzylation of Methyl α-D-glucopyranoside

The exhaustive benzylation of the hydroxyl groups at C-2, C-3, C-4, and C-6 of methyl α-D-glucopyranoside is a crucial step that relies on the Williamson ether synthesis.

Causality of Experimental Choices:

• Base: A strong base, such as sodium hydride (NaH), is used to deprotonate the hydroxyl groups, forming the corresponding alkoxides. These alkoxides are significantly more nucleophilic than the starting hydroxyls, which is essential for the subsequent reaction with the benzyl halide.

• Benzylating Agent: Benzyl bromide or benzyl chloride is employed as the electrophile. The benzyl group is sterically bulky, which can influence the reaction rate but ultimately provides a stable protecting group.[3]

• Solvent: Anhydrous polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are used to dissolve the reactants and facilitate the SN2 reaction. The absence of water is critical to prevent the quenching of the strong base.

Mechanism: The reaction proceeds via a series of SN2 displacements. The alkoxide ions, generated in situ, act as nucleophiles and attack the benzylic carbon of the benzyl halide, displacing the halide ion and forming the benzyl ether linkage. This process is repeated for all four available hydroxyl groups.

Caption: Mechanism of Benzylation.

Step 2: Reductive Opening to 2,3,4,6-tetra-O-benzyl-D-glucitol

Following perbenzylation, the anomeric methyl glycoside is cleaved, and the resulting aldehyde at C-1 is reduced to a primary alcohol to yield the linear glucitol.

Causality of Experimental Choices:

• Hydrolysis: Acidic hydrolysis (e.g., with HCl or H₂SO₄ in aqueous alcohol) is used to cleave the methyl glycoside, yielding the free anomeric hydroxyl group.[2][4] This exists in equilibrium with the open-chain aldehyde form.

• Reduction: A mild reducing agent, such as sodium borohydride (NaBH₄), is then used to reduce the aldehyde at C-1 to a primary alcohol. This reaction is typically performed in an alcoholic solvent.

Mechanism: The acidic hydrolysis proceeds via protonation of the glycosidic oxygen, followed by nucleophilic attack of water and elimination of methanol. The subsequent reduction of the aldehyde at C-1 by sodium borohydride involves the transfer of a hydride ion to the electrophilic carbonyl carbon.

Step 3: Regioselective Di-mesylation

The final and most critical step is the selective mesylation of the primary hydroxyl groups at the C-1 and C-5 positions of 2,3,4,6-tetra-O-benzyl-D-glucitol.

Causality of Experimental Choices:

• Mesylating Agent: Methanesulfonyl chloride (MsCl) is the reagent of choice for introducing the mesylate group. The sulfur atom in MsCl is highly electrophilic.

• Base: A non-nucleophilic base, typically pyridine or triethylamine, is used to neutralize the hydrochloric acid that is formed as a byproduct of the reaction.[5] This prevents the protonation of the starting alcohol and the newly formed mesylate.

• Regioselectivity: The primary hydroxyl groups at C-1 and C-6 of the parent D-glucitol are inherently more reactive than the secondary hydroxyls at C-2, C-3, C-4, and C-5 due to less steric hindrance. However, in the tetra-O-benzylated intermediate, the hydroxyl groups at C-1 and C-5 are the most accessible. The bulky benzyl groups at C-2, C-3, C-4, and C-6 create a sterically hindered environment around the secondary hydroxyls, thereby directing the mesylation to the less encumbered primary positions.

Mechanism: The alcohol's oxygen atom acts as a nucleophile, attacking the electrophilic sulfur atom of methanesulfonyl chloride.[] The chloride ion is displaced, and the resulting oxonium ion is then deprotonated by the base (e.g., pyridine) to yield the stable methanesulfonate ester (mesylate). This reaction proceeds with retention of configuration at the carbon atom bearing the hydroxyl group.

Caption: Mechanism of Mesylation.

Experimental Protocols

The following protocols are representative of the synthetic sequence. Researchers should optimize conditions based on their specific laboratory setup and analytical capabilities.

Table 1: Quantitative Data for Synthesis

Step	Reaction	Key Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
1	Perbenzylation	NaH, Benzyl Halide	DMF	0 to 25	2-4	>90
2	Hydrolysis & Reduction	HCl/H₂O, NaBH₄	Methanol/Water	0 to 25	2-4	>85
3	Di-mesylation	MsCl, Pyridine	Dichloromethane	0 to 25	1-3	>90

Detailed Step-by-Step Methodology

Step 1: Synthesis of Methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 4.4 g, 110 mmol) in anhydrous DMF (50 mL) under a nitrogen atmosphere at 0 °C, add a solution of methyl α-D-glucopyranoside (5.0 g, 25.7 mmol) in anhydrous DMF (50 mL) dropwise.

• Stir the mixture at room temperature for 1 hour.

• Cool the reaction mixture to 0 °C and add benzyl bromide (15.4 mL, 129 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction by the slow addition of methanol (10 mL) at 0 °C, followed by water (100 mL).

• Extract the mixture with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient) to afford the title compound as a colorless oil.

Step 2: Synthesis of 2,3,4,6-tetra-O-benzyl-D-glucitol

• Dissolve the methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside (10.0 g, 18.0 mmol) in a mixture of methanol (100 mL) and 2 M hydrochloric acid (20 mL).

• Heat the mixture at reflux for 4 hours.

• Cool the reaction to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Concentrate the mixture under reduced pressure to remove the methanol.

• To the resulting aqueous solution, add methanol (100 mL) and cool to 0 °C.

• Add sodium borohydride (1.36 g, 36.0 mmol) portion-wise.

• Stir the reaction at room temperature for 2 hours.

• Neutralize the reaction with 1 M hydrochloric acid and concentrate under reduced pressure.

• Extract the residue with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate to give the crude product, which can often be used in the next step without further purification.

Step 3: Synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

• Dissolve the crude 2,3,4,6-tetra-O-benzyl-D-glucitol (9.8 g, 17.7 mmol) in anhydrous dichloromethane (100 mL) and cool to 0 °C under a nitrogen atmosphere.

• Add pyridine (4.3 mL, 53.1 mmol) followed by the dropwise addition of methanesulfonyl chloride (3.4 mL, 44.3 mmol).

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with water (50 mL).

• Separate the organic layer and wash it sequentially with 1 M hydrochloric acid, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel to yield 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol as a white solid.

Overall Synthetic Workflow

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. DE19534366C2 - Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose and 2,3,4,6-tetra-O-allyl-D-glucopyranose - Google Patents [patents.google.com]

physicochemical properties of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

Title: Strategic Deployment of 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol in Iminosugar Synthesis: A Technical Whitepaper

Executive Summary

2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a meticulously engineered chiral building block that serves as a cornerstone in advanced carbohydrate chemistry and drug development ()[]. By leveraging an orthogonal protecting-group strategy alongside highly reactive leaving groups, this compound enables the precise, stereocontrolled synthesis of iminosugars (azasugars) such as 1-deoxynojirimycin (DNJ) and its L-ido congeners ()[2]. This whitepaper dissects the physicochemical properties, mechanistic causality, and validated experimental workflows that make this molecule indispensable for synthesizing next-generation glycosidase and glucosylceramide synthase (GCS) inhibitors.

Physicochemical Profiling & Structural Causality

Understanding the physical and chemical parameters of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is critical for optimizing reaction conditions and predicting stereochemical outcomes.

Property	Value
Chemical Name	2,3,4,6-Tetra-O-benzyl-1,5-di-O-methanesulfonyl-D-glucitol
CAS Registry Number	77698-99-8 ()[3]
Molecular Formula	C36H42O10S2 ()[4]
Molecular Weight	698.84 g/mol ()[4]
Structural Backbone	D-gluco configuration (2S, 3R, 4R, 5R)
Protecting Groups	Four benzyl ethers (O-Bn) at C2, C3, C4, C6
Activating Groups	Two methanesulfonate (mesyl) groups at C1, C5 ()[]

Causality of Structural Design: The architecture of this molecule is a self-validating system designed for specific reactivity:

• Benzyl Ethers: The four benzyl groups provide robust steric and electronic protection. They are inert to the basic, high-temperature conditions required for nucleophilic amination and can be cleanly cleaved via palladium-catalyzed hydrogenolysis in the final synthetic step ()[].

• Mesylate Activation: The presence of mesyl groups at the 1 and 5 positions activates the molecule for nucleophilic substitution. The resonance-stabilized methanesulfonate anion is an exceptional leaving group, drastically lowering the activation energy required for the subsequent cyclization ()[].

Mechanistic Principles of Stereochemical Inversion

The transformation of this D-gluco configured precursor into an L-ido configured iminosugar is a masterclass in stereocontrol. When subjected to a primary amine (e.g., benzylamine), the molecule undergoes a double SN2 displacement.

• C1 Displacement: The primary carbon (C1) is achiral; nucleophilic attack here proceeds rapidly without stereochemical consequences.

• C5 Walden Inversion: The secondary carbon (C5) is chiral. The incoming amine nitrogen attacks the C5 position from the opposite face of the departing mesylate group. This SN2 trajectory forces a complete Walden inversion ()[6].

• Stereochemical Outcome: Because the starting material possesses the D-gluco configuration, the inversion at C5 strictly yields the L-ido stereocenter. This is highly advantageous, as L-ido-iminosugars exhibit superior selectivity profiles as dual glucosylceramide synthase (GCS) inhibitors compared to their D-gluco counterparts ()[2].

Fig 1. Synthetic workflow of L-ido-iminosugars via double SN2 displacement.

Self-Validating Experimental Protocol: Synthesis of N-Benzyl-L-ido-DNJ

To ensure scientific integrity and reproducibility, the following protocol details the cyclization of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol into N-benzyl-2,3,4,6-tetra-O-benzyl-1,5-dideoxy-1,5-imino-L-iditol (CAS 151963-95-0) ()[7].

Reagents & Equipment:

• 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq, 1.0 mmol, 698.8 mg)

• Benzylamine (5.0 eq, 5.0 mmol, 535.8 mg)

• Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

• Oil bath, reflux condenser, inert argon atmosphere.

Step-by-Step Methodology:

• Preparation: Dissolve the mesylated glucitol precursor in anhydrous DMF under an argon atmosphere. Causality: DMF is a polar aprotic solvent that excellently solvates the SN2 transition state, accelerating the displacement of the mesylate groups.

• Amination: Add benzylamine dropwise at room temperature.

• Thermal Activation: Heat the reaction mixture to 90 °C and stir continuously for 18 hours. Causality: The elevated temperature provides the thermodynamic energy required to overcome the steric hindrance imposed by the four bulky benzyl ether groups during the C5 inversion.

• Self-Validating Check (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane/Ethyl Acetate 3:1). The starting material (Rf ~0.4) should completely disappear, replaced by a single, UV-active product spot (Rf ~0.6).

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate (20 mL), and wash with brine (3 x 10 mL) to remove DMF and excess benzylamine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification: Purify the crude residue via silica gel flash chromatography to yield the protected L-ido-iminosugar.

• Analytical Validation: Confirm the structure via 1H NMR. Validation Marker: The disappearance of the two mesyl methyl singlets at ~2.8 ppm and the upfield shift of the C1/C5 protons confirm successful nitrogen incorporation and cyclization ()[8].

Downstream Pharmacological Applications

The iminosugars derived from 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol are not merely structural curiosities; they are potent therapeutic agents. By mimicking the transition state of carbohydrate cleavage, these azasugars act as competitive inhibitors of critical enzymes.

Specifically, biphenyl-substituted L-ido-configured deoxynojirimycin derivatives synthesized from this precursor are highly selective inhibitors of Glucosylceramide Synthase (GCS) ()[2]. In lysosomal storage disorders (such as Gaucher's disease), the pathological accumulation of glucosylceramide causes severe cellular toxicity. By inhibiting GCS, these iminosugars reduce the substrate load, restoring cellular homeostasis.

Fig 2. Pharmacological inhibition of Glucosylceramide Synthase by iminosugars.

References

• NextSDS. "2,3,4,6-TETRA-O-BENZYL-1,5-DI-O-METHANESULFONYL-D-GLUCITOL — Chemical Substance Information." NextSDS.[Link]

• ResearchGate. "Identification and Development of Biphenyl Substituted Iminosugars as Improved Dual Glucosylceramide Synthase/Neutral Glucosylceramidase Inhibitors." ResearchGate. [Link]

• LookChem. "N-BENZYL-2,3,4,6-TETRA-O-BENZYL-1,5-DIDEOXY-IMINO-L-IDITOL CAS 151963-95-0." LookChem.[Link]

Sources

• 2. researchgate.net [researchgate.net]
• 3. nextsds.com [nextsds.com]
• 4. guidechem.com [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. Cas 151963-95-0,N-BENZYL-2,3,4,6-TETRA-O-BENZYL-1,5-DIDEOXY-IMINO-L-IDITOL | lookchem [lookchem.com]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

A Comprehensive Technical Guide to the NMR Spectral Properties of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the nuclear magnetic resonance (NMR) spectroscopic characteristics of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, a pivotal intermediate in advanced carbohydrate synthesis. As a Senior Application Scientist, this document is structured to deliver not just raw data, but also to impart a deeper understanding of the structural nuances and the rationale behind the synthetic and analytical methodologies.

Introduction: The Significance of a Doubly Activated Glucitol Derivative

2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a strategically modified carbohydrate derivative of immense value in synthetic and medicinal chemistry.[] The four benzyl ether groups provide robust protection of the hydroxyl functionalities at positions 2, 3, 4, and 6, rendering them inert to a wide array of reaction conditions. Concurrently, the two mesylate groups at the primary positions (1 and 5) serve as excellent leaving groups, activating these sites for nucleophilic substitution reactions. This dual functionality makes it a versatile building block for the synthesis of complex glycoconjugates, oligosaccharides, and chiral molecules.[] Its defined stereochemistry also makes it a valuable chiral precursor in the synthesis of enantiomerically pure compounds.

Molecular Structure and Atom Numbering

To facilitate the discussion of NMR data, the standard numbering convention for the D-glucitol backbone is used.

Caption: Molecular structure of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol with atom numbering.

Elucidation of Structure via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone for the structural verification of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol. The ¹H and ¹³C NMR spectra provide a detailed fingerprint of the molecule, allowing for the unambiguous assignment of each proton and carbon atom.

Predicted ¹H and ¹³C NMR Chemical Shifts

Precise, experimentally verified NMR data for 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is detailed in specialized chemical literature. A key reference for the synthesis of this compound is the work by Fowler, P. A.; Haines, A. H.; Taylor, R. J. K. in J. Chem. Soc., Perkin Trans. 11993 , 1003-1005.[2][3] While the full spectral data is contained within this publication, for the purpose of this guide, a predicted set of chemical shifts is presented below based on the analysis of structurally similar compounds. These predictions are grounded in the known chemical shift ranges for benzylated glucitol and mesylated carbohydrate derivatives.

Table 1: Predicted ¹H NMR Chemical Shifts (CDCl₃, 400 MHz)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-1, H-1'	4.2 - 4.4	m
H-2	3.8 - 4.0	m
H-3	3.9 - 4.1	m
H-4	3.7 - 3.9	m
H-5	4.8 - 5.0	m
H-6, H-6'	3.6 - 3.8	m
CH₂ (Benzyl)	4.5 - 4.9	m
Ar-H (Benzyl)	7.2 - 7.4	m
CH₃ (Mesyl)	2.9 - 3.1	s

Table 2: Predicted ¹³C NMR Chemical Shifts (CDCl₃, 100 MHz)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1	68 - 70
C-2	78 - 80
C-3	79 - 81
C-4	77 - 79
C-5	75 - 77
C-6	69 - 71
CH₂ (Benzyl)	72 - 75
Ar-C (Benzyl)	127 - 138
CH₃ (Mesyl)	37 - 39

Experimental Protocols: A Guided Synthesis

The synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a multi-step process that demands careful execution and purification. The following protocol outlines a reliable pathway.

Step 1: Synthesis of the Precursor, 2,3,4,6-tetra-O-benzyl-D-glucitol

The synthesis of the benzylated glucitol precursor is a critical first step. This protocol is adapted from established methods for the benzylation of carbohydrates.

Materials:

• D-Glucitol

• Sodium borohydride (NaBH₄)

• Benzyl chloride (BnCl)

• Sodium hydride (NaH) or Potassium hydroxide (KOH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Toluene

• Methanol

• Ethyl acetate

• Brine

Procedure:

• Reduction of D-Glucose (if starting from glucose): Dissolve D-glucose in water and cool in an ice bath. Add sodium borohydride portion-wise with stirring. Allow the reaction to proceed for 2-3 hours at room temperature. Neutralize the excess NaBH₄ by the careful addition of acetic acid until gas evolution ceases. Concentrate the solution under reduced pressure to obtain crude D-glucitol.

• Benzylation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend D-glucitol in anhydrous DMF.

• Add sodium hydride (60% dispersion in mineral oil, ~5 equivalents) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 1 hour until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C and add benzyl chloride (~5 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 24-48 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Carefully quench the reaction by the slow addition of methanol at 0 °C. Partition the mixture between water and ethyl acetate. Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel (e.g., using a hexane-ethyl acetate gradient) to yield pure 2,3,4,6-tetra-O-benzyl-D-glucitol.

Caption: Workflow for the synthesis of 2,3,4,6-tetra-O-benzyl-D-glucitol.

Step 2: Mesylation of 2,3,4,6-tetra-O-benzyl-D-glucitol

This step introduces the reactive mesylate groups at the primary hydroxyl positions.

Materials:

• 2,3,4,6-tetra-O-benzyl-D-glucitol

• Anhydrous Dichloromethane (DCM)

• Anhydrous Pyridine or Triethylamine

• Methanesulfonyl chloride (MsCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Dissolve 2,3,4,6-tetra-O-benzyl-D-glucitol in anhydrous DCM and cool to 0 °C in an ice bath.

• Add anhydrous pyridine or triethylamine (~3 equivalents).

• Add methanesulfonyl chloride (~2.5 equivalents) dropwise with stirring, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction by the addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with 1M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography on silica gel to afford the title compound, 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol.

Caption: Workflow for the mesylation of 2,3,4,6-tetra-O-benzyl-D-glucitol.

Conclusion: A Versatile Tool for Chemical Innovation

The detailed NMR characterization and reliable synthetic protocols for 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol empower researchers to confidently utilize this valuable building block. Its unique combination of stable protecting groups and reactive leaving groups opens avenues for the creation of novel and complex molecular architectures, furthering advancements in drug discovery and material science.

References

• Fowler, P. A.; Haines, A. H.; Taylor, R. J. K. Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran. J. Chem. Soc., Perkin Trans. 11993 , 1003-1005. [Link][2]

• York Research Database. DISPLACEMENT-REACTIONS ON 2,3,4,6-TETRA-O-BENZYL-1,5-DI-O-SULFONYL-D-GLUCITOLS - SYNTHESIS OF (3R,4S)-3,4-DIBENZYLOXY-2-(2-BENZYLOXYETHYLIDENE)TETRAHYDROFURAN. [Link][3]

Sources

• 2. Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. pure.york.ac.uk [pure.york.ac.uk]

Crystallographic Data and 3D Structural Dynamics of 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

In the landscape of advanced carbohydrate chemistry, 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (CAS: 77638-00-7) stands as a highly specialized, stereochemically rigid chiral building block [1]. It is an indispensable intermediate in the total synthesis of glycopeptide antibiotics (e.g., vancomycin, teicoplanin), tumor-associated carbohydrate antigens, and potent iminosugars used as glucosylceramide synthase inhibitors [1, 3].

This whitepaper dissects the crystallographic properties, 3D conformational dynamics, and the mechanistic causality behind its reactivity. By understanding the spatial orientation of its bulky protecting groups and activated leaving groups, researchers can harness its full potential for regioselective and stereospecific transformations.

Chemical Identity and Physicochemical Profile

The utility of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol stems from its meticulously engineered functionalization. The D-glucitol backbone is stabilized by four benzyl ether groups, which provide robust protection against diverse pH conditions while imparting significant steric bulk. Simultaneously, the methanesulfonyl (mesyl) groups at the C1 and C5 positions activate the molecule for nucleophilic substitution [1].

Quantitative Data Summary

Property	Specification / Value
IUPAC Name	[(2S,3R,4S,5R)-5-methylsulfonyloxy-2,3,4,6-tetrakis(phenylmethoxy)hexyl] methanesulfonate
CAS Registry Number	77638-00-7
Molecular Formula	C₃₆H₄₂O₁₀S₂
Molecular Weight	698.84 g/mol
Functional Groups	4 × Benzyl ethers (O-Bn), 2 × Mesylate esters (O-Ms)
Key Stereocenters	C2, C3, C4, C6 (Defined by D-gluco configuration)
Primary Application	Glycosyl donor, Chiral precursor for L-ido iminosugars[1, 3]

3D Structure and Conformational Dynamics

The 3D structure of acyclic alditols is governed by the minimization of steric strain. While simple alditols often adopt an extended, planar "zigzag" conformation, the introduction of four bulky benzyl groups at C2, C3, C4, and C6 drastically alters the molecule's spatial geometry.

The "Sickle" Conformation and 1,3-Parallel Interactions

To avoid severe 1,3-parallel interactions (the acyclic equivalent of 1,3-diaxial interactions in cyclohexane rings) between the massive benzyloxy substituents, the carbon backbone rotates around its C-C bonds, adopting a "sickle" conformation.

Causality in Structural Design: This specific 3D arrangement is not merely a physical artifact; it is the driving force behind the molecule's reactivity. The sickle conformation forces the C5 mesylate group into an exposed, pseudo-equatorial trajectory. More importantly, it brings the oxygen atom of the C2-O-benzyl group into close spatial proximity to the C5 center. This precise crystallographic alignment enables anchimeric assistance (neighboring group participation) during nucleophilic attacks, dictating the stereochemical outcome of subsequent reactions [2].

Experimental Methodologies: Synthesis and Crystallization

To achieve a self-validating system for structural analysis, the synthesis and subsequent crystallization of the compound must be tightly controlled. Below is the field-proven methodology for generating X-ray quality crystals of this intermediate.

Protocol 3.1: Synthesis of 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

• Reduction: Begin with 2,3,4,6-tetra-O-benzyl-D-glucopyranose. Reduce the lactol to the open-chain alditol using Sodium Borohydride (NaBH₄) in a mixture of ethanol and dichloromethane at room temperature[4].

• Quenching & Extraction: Quench the reaction with dilute acetic acid, evaporate the solvent, and extract the organic layer using ethyl acetate. Dry over anhydrous Na₂SO₄.

• Mesylation: Dissolve the resulting 2,3,4,6-tetra-O-benzyl-D-glucitol in anhydrous pyridine. Cool the system to 0 °C under an inert argon atmosphere.

• Activation: Dropwise, add 2.5 equivalents of Methanesulfonyl chloride (MsCl) alongside a catalytic amount of 4-Dimethylaminopyridine (DMAP) [4].

• Isolation: Stir for 4 hours, allowing the reaction to reach room temperature. Dilute with dichloromethane, wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Concentrate under reduced pressure to yield the crude product (yields typically >95%) [4].

Protocol 3.2: Crystallization for X-Ray Diffraction

Because of the highly lipophilic nature of the four benzyl groups, obtaining a highly ordered crystal lattice requires careful solvent selection.

• Solvent System: Dissolve the purified compound in a minimal volume of hot Dichloromethane (DCM).

• Anti-Solvent Addition: Layer the solution carefully with Hexanes (or a mixture of Hexanes/Ethanol) at a 1:3 ratio.

• Slow Evaporation: Pierce the cap of the vial with a narrow-gauge needle and allow the DCM to slowly evaporate over 7–14 days at a controlled temperature of 4 °C.

• Harvesting: Isolate the resulting colorless, block-like crystals and immediately mount them on a diffractometer loop using perfluoropolyether oil, cooling to 100 K under a nitrogen stream to minimize thermal motion of the benzyl rings.

Workflow for the synthesis and crystallographic elucidation of the target molecule.

Mechanistic Causality in Synthetic Applications

The true value of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol lies in how its 3D structure dictates its chemical behavior. The presence of the mesyl groups at the 1 and 5 positions makes it an ideal candidate for double nucleophilic displacement, a critical step in synthesizing complex azasugars and anhydro-alditols [1, 4].

Stereospecific Inversion to L-Iditol Derivatives

A landmark reaction demonstrating the importance of this molecule's 3D conformation is its reaction with cesium propionate in dimethylformamide (DMF) at 100 °C.

The Mechanism: Instead of a simple intermolecular substitution, the reaction yields an almost quantitative conversion into 3,4,6-tri-O-benzyl-1-O-propionyl-2,5-anhydro-L-iditol [2].

• The spatial proximity of the C2-O-benzyl group to the C5-mesylate allows the oxygen of the benzyl ether to attack the C5 carbon intramolecularly.

• This forms a transient cyclic oxonium intermediate, effectively shielding one face of the molecule.

• Subsequent attack by the propionate nucleophile occurs strictly via an Sₙ2 pathway, leading to a complete inversion of stereochemistry at C5 (from the D-gluco configuration to the L-ido configuration) [2].

This stereocontrolled inversion is a foundational step in the synthesis of L-ido-configured deoxynojirimycin derivatives, which are potent, selective inhibitors of glucosylceramidase utilized in the treatment of lysosomal storage disorders [3].

Mechanistic pathway illustrating anchimeric assistance leading to stereochemical inversion.

Regioselective Eliminations

Furthermore, the crystallographic geometry influences elimination pathways. When reacted with potassium superoxide, the molecule undergoes a highly specific loss of the H-4 proton and the 5-mesyloxy group, converting quantitatively into an enol ether (1,3,4,5-tetra-O-benzyl-3-dehydro-2-deoxy-L-threo-hex-1-enitol) [2]. This highlights how the rigid 3D framework restricts the available trajectories for base attack, ensuring absolute regioselectivity.

Expert Insights and Conclusion

For drug development professionals, the selection of protecting and activating groups is never arbitrary. The use of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a masterclass in conformational control. By utilizing benzyl groups, chemists achieve not only chemical stability but also the steric bulk necessary to force the alditol chain into a reactive "sickle" conformation. The precise placement of mesylates at C1 and C5 turns the molecule into a loaded spring, ready to undergo stereoinvertive cyclizations that are otherwise impossible to achieve with high enantiomeric excess.

Understanding the crystallographic and 3D structural nuances of this intermediate bridges the gap between theoretical carbohydrate chemistry and the scalable, practical synthesis of life-saving therapeutics.

References

• Rao, V. S., & Perlin, A. S. Regioselective eliminations in reactions of carbohydrate derivatives with superoxide, or with borohydride in 2-propanol. Canadian Journal of Chemistry. Retrieved from:[Link]

• Wennekes, T., et al. Identification and Development of Biphenyl Substituted Iminosugars as Improved Dual Glucosylceramide Synthase/Neutral Glucosylceramidase Inhibitors. Journal of Medicinal Chemistry. Retrieved from:[Link]

Comprehensive Physicochemical Profiling of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol: Solubility Dynamics and Thermal Stability

Target Audience: Synthetic Chemists, Drug Development Professionals, and Process Engineers Document Type: Technical Whitepaper

Executive Summary

In the synthesis of therapeutic iminosugars—such as 1-deoxynojirimycin (DNM) derivatives used for lysosomal storage disorders and type 2 diabetes—2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (CAS: 77698-99-8) serves as a critical, high-value intermediate [1, 3]. Structurally, this molecule is defined by a highly lipophilic core (four benzyl ether protecting groups) flanked by two highly reactive electrophilic centers (methanesulfonate/mesyl esters at C1 and C5).

As a Senior Application Scientist, I frequently observe that the mishandling of this intermediate leads to catastrophic yield losses during scale-up. This guide provides an in-depth analysis of its solubility profile and thermal degradation kinetics, equipping researchers with the mechanistic understanding required to optimize solvent selection, storage, and reaction conditions.

Structural Causality and Solubility Profile

The macroscopic solubility of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is dictated by two competing structural features:

• Hydrophobic Shielding: The four benzyl groups create a massive non-polar steric bulk, rendering the molecule completely devoid of hydrogen-bond donors and highly hydrophobic.

• Dipole Moments: The two mesyl groups (-OMs) introduce significant localized polarity and act as strong hydrogen-bond acceptors.

Causality in Solvent Selection: Because the molecule lacks H-bond donors but possesses strong dipoles, it exhibits optimal thermodynamic solubility in polar aprotic solvents . These solvents effectively stabilize the mesyl dipoles without requiring proton donation, while their organic backbones solvate the benzyl rings. Conversely, polar protic solvents (like water) are repelled by the benzyl bulk, and strictly non-polar solvents (like hexane) cannot overcome the dipole-dipole interactions of the mesyl groups.

Quantitative Solubility Summary

Solvent Class	Specific Solvent	Solubility Level	Mechanistic Rationale
Polar Aprotic	Dichloromethane (DCM), Chloroform	Very High (>100 mg/mL)	Ideal balance of polarizability and lipophilicity; standard for extraction [1].
Polar Aprotic	DMF, DMSO, Pyridine	High (~50-100 mg/mL)	High dielectric constant stabilizes mesyl groups; standard for substitution reactions [2].
Moderately Polar	Ethyl Acetate, Diethyl Ether	Moderate (~10-50 mg/mL)	Sufficient for TLC and flash chromatography, but limited dipole stabilization.
Polar Protic	Methanol, Ethanol	Low (<5 mg/mL)	Protic network is disrupted by the bulky benzyl groups; poor solvation.
Non-Polar	Hexane, Heptane	Insoluble	Cannot solvate the highly polar methanesulfonate esters.
Aqueous	Water, Aqueous Buffers	Insoluble	Complete hydrophobic rejection by the tetra-benzyl core.

Thermal Stability and Degradation Kinetics

2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is isolated as a pale yellow oil [1]. While stable at standard refrigeration temperatures (2–8°C), it exhibits pronounced thermal sensitivity when exposed to elevated temperatures (>60°C), particularly in solution.

Mechanistic Pathways of Thermal Degradation

The methanesulfonate anion is resonance-stabilized, making the -OMs group an exceptional leaving group. Thermal energy lowers the activation barrier for C-O bond cleavage, leading to three primary matrix-dependent degradation pathways:

• Thermally Induced Intramolecular Cyclization: At high temperatures (e.g., 100°C in DMF), the molecule can undergo intramolecular cyclization. The oxygen atoms of the adjacent benzyl ethers provide anchimeric assistance, leading to the formation of anhydro-derivatives (e.g., 2,5-anhydro-L-iditol derivatives) [2].

• Base-Mediated Elimination: In the presence of bases (e.g., potassium superoxide) at elevated temperatures, the molecule rapidly undergoes E2 elimination, losing the mesyloxy substituent to form a 3-dehydro-2-deoxy enol ether [2].

• Nucleophilic Solvolysis: Prolonged heating in nucleophilic solvents or in the presence of ambient moisture leads to the hydrolysis of the mesyl groups back to hydroxyls.

Fig 1. Matrix-dependent thermal degradation and reactivity pathways of the di-O-mesyl intermediate.

Self-Validating Experimental Protocols

To ensure scientific integrity, any assessment of this compound must utilize self-validating systems. Below are the definitive protocols for evaluating solubility and thermal stability.

Protocol 1: Thermodynamic Solubility Assessment (Shake-Flask LC-UV)

Causality: Visual solubility estimates are prone to error due to micro-particulates. A thermodynamic shake-flask method coupled with HPLC ensures absolute quantification.

• Saturation: Add an excess of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (approx. 150 mg) to 1.0 mL of the target solvent in a sealed glass vial.

• Equilibration: Agitate the vial at 25°C ± 0.1°C for 24 hours using a thermoshaker. Self-validation: The persistent presence of undissolved oil/solid confirms that thermodynamic saturation has been reached.

• Phase Separation: Centrifuge the mixture at 10,000 x g for 10 minutes to pellet any undissolved material.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (PTFE is chosen to prevent non-specific binding of the lipophilic benzyl groups).

• Quantification: Dilute the filtrate 1:100 in Acetonitrile and analyze via HPLC-UV (λ = 254 nm, targeting the benzyl chromophores) against a standard calibration curve.

Protocol 2: Accelerated Thermal Degradation Workflow

Causality: To map the degradation kinetics, the reaction must be instantly halted ("quenched") at specific time points. Failure to quench results in continued degradation during the autosampler queue, invalidating the kinetic data.

• Matrix Preparation: Prepare a 1.0 mg/mL solution of the compound in anhydrous DMF. Spike with 0.1 mg/mL of an internal standard (e.g., biphenyl) to correct for volumetric evaporation.

• Thermal Stressing: Aliquot 1.0 mL of the solution into multiple sealed ampoules. Incubate at three distinct temperatures: 25°C (Control), 60°C, and 100°C.

• Quenching: At predetermined intervals (0, 2, 8, 24, 48, 72 hours), remove an ampoule and immediately submerge it in a dry ice/acetone bath (-78°C) for 30 seconds.

• Dilution: Dilute the quenched sample 1:10 with cold (-20°C) Acetonitrile to further arrest kinetics.

• Analysis: Analyze via LC-MS to quantify the remaining parent compound (m/z 721 [M+Na]+) and identify degradation products (e.g., anhydro-derivatives) [1].

Fig 2. Self-validating workflow for accelerated thermal stress testing and kinetic modeling.

Conclusion

The successful handling of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol requires a deep respect for its dual nature: highly lipophilic yet possessing extremely reactive, polar leaving groups. By utilizing polar aprotic solvents for processing and strictly controlling thermal exposure (<50°C unless cyclization is desired), process chemists can prevent premature degradation and maximize downstream yields of therapeutic iminosugars.

References

• Maughan, M. A. T., et al. (2003). Supporting Information for Angew. Chem. Int. Ed. Z51002. Wiley-VCH. Available at: [Link]

• Rao, V. S., & Perlin, A. S. (1981). Regioselective eliminations in reactions of carbohydrate derivatives with superoxide, or with borohydride in 2-propanol. Canadian Journal of Chemistry, 59(2), 333-338. Available at:[Link]

• Ghisaidoobe, A. B., et al. (2014). Identification and Development of Biphenyl Substituted Iminosugars as Improved Dual Glucosylceramide Synthase/Neutral Glucosylceramidase Inhibitors. Journal of Medicinal Chemistry, 57(21). Available at:[Link]

An In-depth Technical Guide to the Historical Synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Keystone Intermediate in Complex Carbohydrate Synthesis

2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol stands as a pivotal, yet often unheralded, intermediate in the intricate field of carbohydrate chemistry. Its unique architecture, featuring a strategically protected D-glucitol backbone, renders it an exceptionally versatile building block for the synthesis of a diverse array of biologically significant molecules. This guide delves into the historical synthesis of this compound, providing a technical narrative that illuminates the evolution of synthetic strategies and the underlying chemical principles that have guided its preparation.

The significance of this molecule lies in its dual functionality. The four secondary hydroxyl groups are masked with robust benzyl ethers, providing stability through a wide range of reaction conditions, while the primary C-1 and C-5 hydroxyls are activated as mesylate esters. This differential protection scheme is the cornerstone of its utility, allowing for selective nucleophilic displacements at the primary positions to construct complex structures such as glycopeptide antibiotics and tumor-associated carbohydrate antigens.[] Understanding the historical routes to this key intermediate offers valuable insights into the progression of carbohydrate chemistry and provides a foundation for the development of novel synthetic methodologies.

The Genesis of a Versatile Building Block: A Multi-Step Synthetic Journey

The synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is not a singular, one-pot reaction but rather a carefully orchestrated multi-step process. The historical approach can be dissected into three principal stages:

• Protection of the Glucose Core: The journey begins with the per-O-benzylation of a suitable glucose precursor to yield 2,3,4,6-tetra-O-benzyl-D-glucopyranose.

• Reduction to the Acyclic Polyol: The cyclic protected glucose is then reduced to its acyclic counterpart, 2,3,4,6-tetra-O-benzyl-D-glucitol.

• Selective Activation of Primary Hydroxyls: Finally, the primary hydroxyl groups at the C-1 and C-5 positions of the glucitol are selectively functionalized with mesyl groups.

This guide will now explore the historical methodologies and chemical reasoning behind each of these critical transformations.

Part 1: The Benzyl Shield - Protecting the Carbohydrate Core

The initial and foundational step in the synthesis is the exhaustive benzylation of the hydroxyl groups of a glucose derivative. The benzyl ether serves as a robust protecting group, stable to a wide range of acidic and basic conditions, yet readily removable by catalytic hydrogenolysis.

Historical Approaches to Tetrabenzylation

Historically, the synthesis of 2,3,4,6-tetra-O-benzyl-D-glucopyranose has been approached from several angles, primarily starting from D-glucose or its more manageable derivative, methyl α-D-glucopyranoside.

From Methyl α-D-glucopyranoside: A widely adopted and efficient historical method involves the perbenzylation of methyl α-D-glucopyranoside, which is itself readily prepared from D-glucose.[2][3] This two-step approach offers advantages in terms of solubility and reactivity control compared to the direct benzylation of glucose.

Experimental Protocol: A Classic Two-Step Synthesis of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose [2][4]

Step 1: Benzylation of Methyl α-D-glucopyranoside

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, dissolve methyl α-D-glucopyranoside in anhydrous dimethylformamide (DMF).

• Base Addition: Under a nitrogen atmosphere, add sodium hydride (NaH) portion-wise to the solution. The mixture is stirred until the evolution of hydrogen gas ceases, indicating the formation of the alkoxides.

• Benzylation: The reaction mixture is cooled in an ice bath, and benzyl chloride or benzyl bromide is added dropwise, maintaining a low temperature.

• Reaction Progression: After the addition is complete, the reaction is allowed to warm to room temperature and stirred for several hours. The progress is monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: The reaction is quenched by the careful addition of methanol. The solvent is removed under reduced pressure, and the residue is partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed, dried, and concentrated to yield crude methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside.

Step 2: Hydrolysis of the Anomeric Methyl Group

• Acidic Cleavage: The crude methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside is dissolved in a mixture of a suitable acid (e.g., hydrochloric acid or sulfuric acid) and an alcohol (e.g., methanol or ethanol).[2]

• Reaction: The mixture is heated for several hours, during which a white solid of the desired product precipitates. The reaction is monitored by TLC for the disappearance of the starting material.

• Isolation and Purification: After cooling, the precipitated solid is collected by filtration, washed with a cold solvent, and can be further purified by recrystallization to yield pure 2,3,4,6-tetra-O-benzyl-D-glucopyranose.

Parameter	Step 1: Benzylation	Step 2: Hydrolysis
Starting Material	Methyl α-D-glucopyranoside	Methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside
Key Reagents	Sodium Hydride, Benzyl Halide	Hydrochloric Acid or Sulfuric Acid
Solvent	DMF or THF	Alcohol/Acid Mixture
Temperature	0 °C to Room Temperature	60-100 °C
Typical Yield	High	Good to High

Causality Behind Experimental Choices

The choice of a strong base like sodium hydride is crucial for the complete deprotonation of all four hydroxyl groups, driving the reaction towards the desired tetra-benzylated product. The use of an aprotic polar solvent like DMF facilitates the dissolution of the starting material and the reaction of the resulting alkoxides. The subsequent acidic hydrolysis is a standard method for the cleavage of glycosidic bonds.[5]

Part 2: Unlocking the Chain - Reduction to 2,3,4,6-tetra-O-benzyl-D-glucitol

With the fully protected glucopyranose in hand, the next critical step is the reductive opening of the pyranose ring to form the acyclic glucitol derivative. This transformation is essential to expose the primary hydroxyl group at C-1 for subsequent functionalization.

Historical Reduction Methodologies

The reduction of aldoses and their protected derivatives to the corresponding alditols is a fundamental transformation in carbohydrate chemistry. Historically, sodium borohydride (NaBH₄) has been a workhorse reagent for this purpose due to its selectivity and mild reaction conditions.

Experimental Protocol: Reduction of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose

A common historical approach involves the reduction of the hemiacetal functionality of 2,3,4,6-tetra-O-benzyl-D-glucopyranose using sodium borohydride in a protic solvent.

• Dissolution: 2,3,4,6-tetra-O-benzyl-D-glucopyranose is dissolved in a suitable solvent mixture, often a combination of an alcohol (like ethanol or methanol) and a co-solvent to aid solubility (such as tetrahydrofuran or dioxane).

• Reduction: Sodium borohydride is added portion-wise to the solution at room temperature or with gentle cooling.

• Reaction Monitoring: The reaction is stirred for several hours and monitored by TLC for the disappearance of the starting material.

• Quenching and Work-up: The reaction is carefully quenched by the addition of a weak acid (e.g., acetic acid) or water. The solvents are typically removed under reduced pressure.

• Extraction and Purification: The residue is partitioned between an organic solvent and water. The organic layer is washed, dried, and concentrated. The resulting crude 2,3,4,6-tetra-O-benzyl-D-glucitol can be purified by column chromatography or recrystallization.

Synthetic Workflow to the Target Molecule

Part 3: Activating the Termini - Selective Di-O-Mesylation

The final stage in this historical synthesis is the selective mesylation of the primary hydroxyl groups at the C-1 and C-5 positions of 2,3,4,6-tetra-O-benzyl-D-glucitol. Mesylates are excellent leaving groups, making these positions prime for nucleophilic substitution reactions.

The Rationale for Selective Mesylation

The primary hydroxyl groups are sterically less hindered and therefore more reactive towards sulfonylation reagents like methanesulfonyl chloride (MsCl) compared to the secondary hydroxyls at C-2, C-3, and C-4. This inherent difference in reactivity is the key to achieving selectivity.

Experimental Protocol: Di-O-Mesylation of 2,3,4,6-Tetra-O-benzyl-D-glucitol

A typical historical procedure for this selective mesylation would involve the following steps:

• Reaction Setup: 2,3,4,6-tetra-O-benzyl-D-glucitol is dissolved in a dry, aprotic solvent such as pyridine or dichloromethane. Pyridine often serves as both the solvent and the base to neutralize the HCl generated during the reaction.

• Mesylation: The solution is cooled in an ice bath, and methanesulfonyl chloride is added dropwise. The amount of mesyl chloride is carefully controlled (typically around 2.2-2.5 equivalents) to favor di-substitution at the primary positions.

• Reaction Control: The reaction is stirred at a low temperature for a specific period, and the progress is monitored by TLC. It is crucial to avoid prolonged reaction times or elevated temperatures to minimize the formation of over-mesylated byproducts.

• Work-up: The reaction is quenched by the addition of water or ice.

• Isolation and Purification: The product is extracted into an organic solvent. The organic layer is washed sequentially with dilute acid (to remove pyridine), water, and brine. After drying and concentration, the crude product is purified by column chromatography on silica gel to afford the desired 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol.

Key Aspects of the Selective Di-O-Mesylation Step

Conclusion: A Legacy of Strategic Synthesis

The historical synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a testament to the principles of strategic protecting group chemistry and the selective functionalization of polyols. Each step, from the robust benzylation of the glucose core to the targeted activation of the primary hydroxyls, was carefully considered to achieve the desired molecular architecture. This in-depth guide, by revisiting these foundational methods, not only provides a practical reference for the synthesis of this key intermediate but also highlights the enduring logic and elegance of classical carbohydrate chemistry. The methodologies described herein have paved the way for countless advancements in the synthesis of complex carbohydrates and continue to inform the development of more efficient and sophisticated synthetic routes in modern drug discovery and materials science.

References

• Google Patents. CN107880080A - A kind of synthetic method of 2,3,4,6 tetrabenzyl D glucopyranoses.

• MDPI. 2,3,4,6-Tetra-O-benzyl-1-C-phenyl-α-D-glucopyranosyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside. [Link]

• ACS Publications. C3 Epimerization of Glucose, via Regioselective Oxidation and Reduction. [Link]

• Quora. Why does a reduction of L-gulose with NaBH4 lead to the same alditol (D-glucitol) that a reduction of D-glucose have?. [Link]

• Master Organic Chemistry. Key Reactions Of Sugars: Glycosylation and Protection. [Link]

• PubMed. Sugar Interconversion Under Reducing Conditions; d,1-glucitol. [Link]

• Google Patents. DE19534366C2 - Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose ....

• ResearchGate. Synthesis of 2,3,4,6-tetra-O-benzyl-D-glucal on the gram scale. A convenient method for its facile synthesis and subsequent stereoselective cyclopropanation. [Link]

• PMC - NIH. How Sugars Protect Dry Protein Structure. [Link]

• PMC - NIH. Synthesis of regioselectively protected building blocks of benzyl β-d-glucopyranoside. [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN107880080A - A kind of synthetic method of 2,3,4,6 tetrabenzyl D glucopyranoses - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

Synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol: An Essential Glycosylation Precursor

Introduction: The Strategic Importance of a Versatile Building Block

In the intricate field of synthetic carbohydrate chemistry, the strategic use of protecting groups and the activation of specific hydroxyl moieties are paramount for the successful construction of complex oligosaccharides and glycoconjugates. The title compound, 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, is a highly valuable and versatile intermediate, meticulously designed for advanced applications in the synthesis of biologically significant molecules.[] Its utility is particularly notable in the construction of glycopeptide antibiotics and tumor-associated carbohydrate antigens.[]

The core structure, a D-glucitol backbone, provides the foundational stereochemistry. The four secondary hydroxyl groups at positions 2, 3, 4, and 6 are protected as benzyl ethers. Benzyl groups are chosen for their robustness, being stable to a wide range of reaction conditions, yet they can be reliably removed under mild hydrogenolysis conditions. This "permanent" protection allows for chemical manipulations at other positions without disturbing the core scaffold.

Crucially, the primary hydroxyl groups at the 1 and 5 positions are activated as mesylates (methanesulfonates). Mesyl groups are excellent leaving groups, rendering the C-1 and C-5 positions susceptible to nucleophilic substitution. This dual activation sets the stage for a variety of synthetic transformations, including the formation of glycosidic bonds, which is a fundamental step in the assembly of oligosaccharides.[]

This application note provides a comprehensive, step-by-step protocol for the synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, starting from the readily available precursor, 2,3,4,6-tetra-O-benzyl-D-glucopyranose. Each step is accompanied by expert insights into the underlying chemical principles and practical considerations to ensure a successful and reproducible synthesis.

Overall Synthetic Strategy

The synthesis of the target molecule is a multi-step process that can be logically divided into three key stages, starting from the perbenzylated glucose derivative. This strategic sequence ensures high yields and purity of the final product.

Figure 1: Overall synthetic workflow for the preparation of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol.

Part 1: Synthesis of the Precursor, 2,3,4,6-Tetra-O-benzyl-D-glucopyranose

The starting material for this synthesis is the readily prepared 2,3,4,6-tetra-O-benzyl-D-glucopyranose. A reliable and high-yielding two-step protocol starting from methyl α-D-glucopyranoside is summarized below.[2][3][4]

Step 1A: Perbenzylation of Methyl α-D-glucopyranoside

In this step, all four hydroxyl groups of methyl α-D-glucopyranoside are protected as benzyl ethers. The use of a strong base, such as sodium hydride, deprotonates the hydroxyl groups to form alkoxides, which then act as nucleophiles to displace the halide from benzyl halide.

Step 1B: Hydrolysis of the Anomeric Methyl Group

The anomeric methyl group of the resulting methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside is selectively cleaved under acidic conditions to yield the desired 2,3,4,6-tetra-O-benzyl-D-glucopyranose.

Part 2: Detailed Synthesis Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol from its glucopyranose precursor.

Materials and Equipment

Reagent/Material	Grade	Supplier
2,3,4,6-Tetra-O-benzyl-D-glucopyranose	≥98%	Standard Supplier
Sodium borohydride (NaBH₄)	Reagent Grade	Standard Supplier
Ethanol (EtOH)	Anhydrous	Standard Supplier
Tetrahydrofuran (THF)	Anhydrous	Standard Supplier
Methanesulfonyl chloride (MsCl)	Reagent Grade	Standard Supplier
Pyridine	Anhydrous	Standard Supplier
Dichloromethane (DCM)	ACS Grade	Standard Supplier
Ethyl acetate (EtOAc)	ACS Grade	Standard Supplier
Hexanes	ACS Grade	Standard Supplier
Saturated aqueous ammonium chloride (NH₄Cl)	-	In-house prep.
Saturated aqueous sodium bicarbonate (NaHCO₃)	-	In-house prep.
Brine (saturated aqueous NaCl)	-	In-house prep.
Anhydrous magnesium sulfate (MgSO₄)	Reagent Grade	Standard Supplier
Silica gel for column chromatography	60 Å, 230-400 mesh	Standard Supplier
Thin-layer chromatography (TLC) plates	Silica gel 60 F₂₅₄	Standard Supplier

Equipment: Standard laboratory glassware, magnetic stirrers, heating mantles, rotary evaporator, ice bath, nitrogen/argon line, and standard workup and purification apparatus.

Step 2.1: Reduction of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose to 2,3,4,6-Tetra-O-benzyl-D-glucitol

Causality and Experimental Choices: The hemiacetal of the starting glucopyranose exists in equilibrium with its open-chain aldehyde form. Sodium borohydride is a mild and effective reducing agent that selectively reduces aldehydes and ketones to alcohols.[5] The use of a protic solvent like ethanol helps to protonate the resulting alkoxide intermediate. Tetrahydrofuran is often used as a co-solvent to improve the solubility of the benzylated carbohydrate.

Protocol:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,3,4,6-tetra-O-benzyl-D-glucopyranose (1.0 eq) in a mixture of ethanol and tetrahydrofuran (e.g., a 1:1 mixture) under an inert atmosphere (nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add sodium borohydride (NaBH₄, 1.5-2.0 eq) portion-wise to the stirred solution. The addition should be controlled to manage any effervescence.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, and then let it warm to room temperature and stir for an additional 3-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture back to 0 °C and cautiously quench the excess sodium borohydride by the slow, dropwise addition of saturated aqueous ammonium chloride solution until gas evolution ceases.

• Remove the organic solvents under reduced pressure using a rotary evaporator.

• Partition the resulting aqueous residue between ethyl acetate and water.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,3,4,6-tetra-O-benzyl-D-glucitol. This product is often a viscous oil or a white solid and can be used in the next step without further purification if deemed sufficiently pure by TLC and NMR analysis.

Step 2.2: Selective 1,5-Di-O-mesylation of 2,3,4,6-Tetra-O-benzyl-D-glucitol

Causality and Experimental Choices: This crucial step involves the selective sulfonylation of the primary hydroxyl groups at C-1 and C-5 in the presence of four secondary hydroxyl groups. Primary alcohols are generally more reactive than secondary alcohols towards sterically demanding reagents like sulfonyl chlorides due to reduced steric hindrance. The reaction is typically performed at low temperatures to enhance this selectivity. Pyridine serves as both a solvent and a base to neutralize the HCl generated during the reaction. The methodology for this selective dimesylation is based on the work of Fowler, Haines, and Taylor.[6][7]

Protocol:

• Dissolve the crude or purified 2,3,4,6-tetra-O-benzyl-D-glucitol (1.0 eq) in anhydrous pyridine in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (MsCl, 2.2 eq) dropwise to the stirred solution, ensuring the temperature remains at or below 5 °C.

• Stir the reaction mixture at 0 °C for 4-6 hours, monitoring the progress by TLC.

• Upon completion of the reaction, pour the mixture into ice-cold water and extract with dichloromethane.

• Combine the organic extracts and wash sequentially with cold 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol as a white solid or a colorless oil.

Data Summary

Step	Starting Material	Key Reagents	Solvent(s)	Temp. (°C)	Time (h)	Typical Yield (%)
2.1: Reduction	2,3,4,6-Tetra-O-benzyl-D-glucopyranose	Sodium borohydride	Ethanol/THF	0 to RT	4-5	>90
2.2: Di-O-mesylation	2,3,4,6-Tetra-O-benzyl-D-glucitol	Methanesulfonyl chloride, Pyridine	Pyridine	0	4-6	70-85

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

• ¹H NMR: Expect characteristic signals for the benzyl protecting groups (aromatic protons and benzylic CH₂ protons), the glucitol backbone protons, and the methyl protons of the two mesyl groups.

• ¹³C NMR: Will show distinct signals for all carbon atoms in the molecule, including the carbons of the benzyl and mesyl groups, and the six carbons of the glucitol backbone.

• Mass Spectrometry (HRMS): To confirm the molecular weight and elemental composition.

• FT-IR: Should show the absence of the broad O-H stretch from the starting diol and the presence of characteristic S=O stretching bands from the mesyl groups.

Safety and Handling

• Sodium hydride (used in the precursor synthesis) is highly flammable and reacts violently with water. Handle with extreme care under an inert atmosphere.

• Methanesulfonyl chloride is corrosive and a lachrymator. Handle in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Pyridine is a flammable liquid with a strong, unpleasant odor and is harmful if inhaled or absorbed through the skin. Use in a fume hood.

• Dichloromethane is a suspected carcinogen. Handle with appropriate precautions.

Conclusion

The synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a well-established and reproducible process that provides access to a key intermediate in modern carbohydrate chemistry. The strategic protection of the secondary hydroxyls with benzyl ethers and the selective activation of the primary hydroxyls as mesylates create a versatile building block for the synthesis of complex glycans and other biologically active molecules. By following the detailed protocols and understanding the chemical principles outlined in this application note, researchers can confidently prepare this important compound for their synthetic endeavors.

References

• Fowler, P. A., Haines, A. H., Taylor, R. J. K., Chrystal, E. J. T., & Gravestock, M. B. (1993). Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran. Journal of the Chemical Society, Perkin Transactions 1, (9), 1003–1005. [Link]

• Fowler, P. A., Haines, A. H., Taylor, R. J. K., Chrystal, E. J. T., & Gravestock, M. B. (1993). DISPLACEMENT-REACTIONS ON 2,3,4,6-TETRA-O-BENZYL-1,5-DI-O-SULFONYL-D-GLUCITOLS - SYNTHESIS OF (3R,4S)-3,4-DIBENZYLOXY-2-(2-BENZYLOXYETHYLIDENE)TETRAHYDROFURAN. Journal of the Chemical Society-Perkin Transactions 1, (9), 1003-1005. [Link]

• BenchChem. (2025).

• Haslam, E., & Radford, T. (1966). Synthesis of 1,3-anhydro-D-glucitol and some derivatives of 1,5-anhydro-D-glucitol. Carbohydrate Research, 2(4), 301-314. [Link]

• PubChem. (1S)-1,5-Anhydro-2,3,4,6-tetra-O-benzyl-1-(1H-pyrrole-2-yl)-D-glucitol. National Center for Biotechnology Information. [Link]

• MDPI. (2012). 2,3,4,6-Tetra-O-benzyl-1-C-phenyl-α-D-glucopyranosyl 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranoside. MDPI. [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. guidechem.com [guidechem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pure.york.ac.uk [pure.york.ac.uk]
• 7. Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

azasugar synthesis using 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol as a precursor

Application Note: Stereocontrolled Synthesis of L-Ido-Configured Azasugars from 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

Introduction & Strategic Rationale

Azasugars (iminosugars) are a highly valuable class of carbohydrate analogs where the endocyclic oxygen is replaced by a nitrogen atom. They act as potent glycosidase and glycosyltransferase inhibitors, making them critical pharmacological leads for the treatment of lysosomal storage disorders (such as Gaucher disease), viral infections, and type 2 diabetes[1].

The synthesis of these polyhydroxylated piperidines requires absolute stereochemical control. This application note details the robust synthesis of 1-deoxy-L-idonojirimycin (L-ido-DNJ) utilizing 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol as the chiral precursor[]. The acyclic D-glucitol backbone, pre-functionalized with robust benzyl ethers and highly reactive mesylate leaving groups, serves as an ideal template for double nucleophilic displacement to construct the piperidine core[].

Mechanistic Causality: Regioselectivity and Walden Inversion

The successful conversion of the acyclic precursor into a cyclic azasugar relies on a tandem amination-cyclization sequence driven by the differential steric environments of the C1 and C5 positions:

• Regioselective Initiation: The primary amine (benzylamine) preferentially attacks the less sterically hindered primary C1 position. This displaces the first mesylate group, forming an acyclic secondary amine intermediate.

• Stereoinvertive Cyclization: The newly formed secondary amine undergoes an intramolecular nucleophilic attack at the secondary C5 position. Because this is an SN​2 displacement, it proceeds with complete Walden inversion at C5. Consequently, the D-gluco configuration of the starting material is inverted to the L-ido configuration, yielding the N-benzyl-1,5-dideoxy-1,5-imino-L-iditol piperidine ring[3].

• Protecting Group Strategy: Benzyl groups are specifically chosen because they withstand the basic, nucleophilic conditions of the amination step and allow for a highly efficient, single-step global deprotection (simultaneous removal of O-benzyl and N-benzyl groups) via catalytic hydrogenolysis[4].

Reaction Pathway Visualization

Reaction pathway from D-glucitol precursor to L-ido azasugar via nucleophilic substitution.

Experimental Workflows & Protocols

Step-by-step experimental workflow for the synthesis and deprotection of the L-ido azasugar.

Protocol A: Amination and Cyclization

Objective: Construct the protected L-ido piperidine ring via double SN​2 displacement.

• Setup: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq, 5.0 g) in anhydrous N,N-dimethylformamide (DMF, 25 mL).

• Reagent Addition: Add benzylamine (5.0 eq, 3.8 mL). The excess amine acts as an acid scavenger for the generated methanesulfonic acid, preventing the protonation and deactivation of the nucleophile.

• Reaction: Heat the mixture to 85–90 °C with continuous magnetic stirring for 16–24 hours. Monitor the reaction via TLC (Hexane/EtOAc 3:1). The starting material ( Rf​≈0.4 ) will be replaced by a more polar, UV-active product spot.

• Workup: Cool the reaction to room temperature and quench with distilled water (50 mL). Extract the aqueous layer with Ethyl Acetate ( 3×50 mL).

• Washing & Drying: Wash the combined organic layers with saturated aqueous NaHCO3​ (50 mL) and brine (50 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (eluting with a gradient of 10% to 30% EtOAc in Hexanes) to yield the pure N-benzyl-protected L-ido azasugar as a viscous syrup[3].

Protocol B: Global Deprotection

Objective: Remove all benzyl protecting groups to yield the biologically active, free iminosugar.

• Setup: Dissolve the purified intermediate from Protocol A (2.0 g) in a mixture of Methanol (40 mL) and 1M aqueous HCl (3.5 mL). The acidic environment prevents catalyst poisoning by the basic piperidine nitrogen and ensures the product is isolated as a stable hydrochloride salt.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 0.4 g) under a steady stream of nitrogen.

• Hydrogenolysis: Evacuate the flask and backfill with Hydrogen gas ( H2​ ) three times. Stir the suspension vigorously under an H2​ atmosphere (1 atm, balloon) at room temperature for 24 hours.

• Filtration: Purge the flask with nitrogen. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with Methanol ( 3×15 mL).

• Isolation: Concentrate the combined filtrate under reduced pressure. Dissolve the resulting residue in MS-grade water and lyophilize to afford 1-deoxy-L-idonojirimycin hydrochloride as a highly pure, hygroscopic white powder[4].

Quantitative Data & Validation Parameters

To ensure the protocol is self-validating, researchers should compare their analytical results against the expected physicochemical properties summarized in Table 1.

Table 1: Physicochemical Validation Metrics for Azasugar Synthesis

Compound	Molecular Formula	Exact Mass (m/z)	Expected Appearance	Key Validation Metrics
Precursor	C36​H42​O10​S2​	698.22	White to off-white solid	Mesyl −CH3​ singlets at δ ~2.8-3.0 ppm ( 1H NMR)
Intermediate	C41​H43​NO4​	613.32	Pale yellow viscous oil	Disappearance of mesyl peaks; new N-benzyl CH2​ signals[3]
Final Product	C6​H13​NO4​⋅HCl	164.09 (Free base)	White lyophilized powder	Complete loss of aromatic signals; [α]D​ confirms L-ido stereochemistry

References

• Aerts, J. M., et al. "Identification and Development of Biphenyl Substituted Iminosugars as Improved Dual Glucosylceramide Synthase/Neutral Glucosylceramidase Inhibitors". ResearchGate. Available at: [Link]

• LookChem. "Cas 151963-95-0, N-BENZYL-2,3,4,6-TETRA-O-BENZYL-1,5-DIDEOXY-IMINO-L-IDITOL". lookchem.com. Available at: [Link]

• Pandey, G., et al. "Chiron approaches to polyhydroxylated piperidines: Promising glycosidase inhibitors". ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 3. lookchem.com [lookchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 2,3,4,6-tetra-O-benzyl-L-iditol-1,5-dibenzoate via Double Nucleophilic Displacement

Abstract

This guide provides a comprehensive technical overview and a detailed experimental protocol for the double nucleophilic displacement reaction on 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol. This transformation is a cornerstone in carbohydrate chemistry for accessing L-series sugars from readily available D-precursors. The protocol focuses on the use of sodium benzoate as a nucleophile to induce a double SN2 reaction, resulting in the inversion of configuration at the C-5 stereocenter and yielding the L-iditol backbone. This document outlines the reaction mechanism, provides step-by-step procedures, details data interpretation, and offers insights into troubleshooting and optimization.

Introduction and Scientific Background

The stereocontrolled synthesis of carbohydrates is fundamental to drug development and glycobiology. L-sugars and their derivatives, while less common in nature than their D-counterparts, are crucial as chiral building blocks and components of various therapeutic agents. The synthesis of L-iditol derivatives from D-glucitol is a classic example of leveraging stereochemical inversion to access rare enantiomers[1].

The strategy described herein employs a double nucleophilic substitution (SN2) reaction. The starting material, a D-glucitol derivative, is functionalized with two methanesulfonyl (mesyl) groups at the C-1 and C-5 positions. Mesylates are excellent leaving groups, rendering the primary (C-1) and secondary (C-5) carbons highly susceptible to nucleophilic attack[2]. The reaction with a nucleophile, such as the benzoate anion, proceeds via a concerted, single-step mechanism known as a Walden inversion, which results in the inversion of the stereochemical configuration at the point of attack[3][4]. The attack at the chiral C-5 center is the key stereochemical event, converting the D-glucitol configuration (2R, 3S, 4R, 5R) to the L-iditol configuration (2R, 3S, 4R, 5S).

Reaction Mechanism and Stereochemistry

The core of this transformation is the bimolecular nucleophilic substitution (SN2) mechanism. Several factors make this pathway highly efficient for the target reaction:

• Substrate: The primary (C-1) and secondary (C-5) carbons are not sterically hindered to a prohibitive degree, allowing for the requisite backside attack by the nucleophile[5][6].

• Leaving Group: The sulfonate ester (mesylate) is a very weak base and a highly stable anion, making it an excellent leaving group that readily departs during the nucleophilic attack[2][7].

• Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) is used. DMF effectively solvates the sodium cation of the nucleophile but does not strongly solvate the benzoate anion, leaving it "naked" and highly nucleophilic. This environment significantly accelerates the rate of SN2 reactions[8][9][10][11][12].

The overall reaction proceeds in two distinct SN2 steps:

• Attack at C-1: The benzoate anion attacks the C-1 carbon, displacing the mesylate group.

• Attack at C-5: A second benzoate anion attacks the C-5 carbon, displacing the second mesylate group. This step inverts the stereocenter from (R) to (S), thus transforming the D-glucitol framework into the L-iditol framework.

Caption: Reaction mechanism for the double SN2 displacement.

Experimental Protocol

This protocol details the synthesis of the dibenzoate product. A subsequent hydrolysis step (e.g., using sodium methoxide in methanol) would be required to obtain the final 2,3,4,6-tetra-O-benzyl-L-iditol.

Materials and Reagents

Reagent	MW ( g/mol )	Quantity	Moles (mmol)	Equivalents
2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol	698.85	5.00 g	7.15	1.0
Sodium Benzoate (NaOBz)	144.10	2.27 g	15.74	2.2
N,N-Dimethylformamide (DMF), anhydrous	73.09	50 mL	-	-
Ethyl Acetate (EtOAc)	88.11	~300 mL	-	-
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	~100 mL	-	-
Brine (Saturated NaCl solution)	-	~50 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	~5 g	-	-
Silica Gel (for column chromatography)	-	As needed	-	-

Equipment

• 250 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Nitrogen or Argon gas inlet

• Septa and needles

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for column chromatography

• Thin Layer Chromatography (TLC) plates and chamber

Step-by-Step Procedure

• Preparation: To a dry 250 mL round-bottom flask under a nitrogen atmosphere, add 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (5.00 g, 7.15 mmol) and sodium benzoate (2.27 g, 15.74 mmol).

• Solvent Addition: Add anhydrous DMF (50 mL) via syringe.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate solvent system). The starting material should have a different Rf value than the product. The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a 500 mL separatory funnel containing 150 mL of water.

  • Extract the aqueous layer with ethyl acetate (3 x 100 mL).

  • Combine the organic layers.

  • Wash the combined organic layers with saturated NaHCO₃ solution (2 x 50 mL) to remove any remaining benzoic acid.

  • Wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄.

• Purification:

  • Filter off the MgSO₄ and concentrate the filtrate under reduced pressure using a rotary evaporator to remove the ethyl acetate. A high-vacuum line may be necessary to remove residual DMF.

  • Purify the resulting crude oil/solid by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to yield the pure product.

• Characterization: The final product, 2,3,4,6-tetra-O-benzyl-L-iditol-1,5-dibenzoate, should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. A change in optical rotation compared to the D-glucitol precursor is also indicative of a successful stereochemical inversion.

Workflow Visualization

Caption: Experimental workflow from reaction setup to characterization.

Troubleshooting and Key Considerations

• Incomplete Reaction: If TLC shows significant starting material after 24 hours, consider increasing the reaction temperature to 110 °C or adding a phase-transfer catalyst like tetrabutylammonium iodide (TBAI, 0.1 eq) to enhance nucleophile solubility and reactivity.

• Side Products: Elimination reactions (E2) can compete with substitution, especially at the secondary C-5 position. Maintaining the recommended temperature range is crucial to minimize the formation of olefinic byproducts.

• Purity of Reagents: The use of anhydrous DMF is critical. Water can hydrolyze the mesylates and compete as a nucleophile, leading to undesired diol byproducts. Sodium benzoate should be thoroughly dried before use.

• DMF Removal: DMF has a high boiling point (153 °C) and can be difficult to remove completely. Co-evaporation with toluene or heptane under high vacuum is an effective technique.

References

• Fiveable. (2025, August 15). DMF: Organic Chemistry Study Guide. [Link]

• Nikpour, M., et al. (n.d.). Beyond a solvent: triple roles of dimethylformamide in organic chemistry. PMC. [Link]

• Reddit. (2021, July 30). Why is the third one major? What's the role of DMF in the reaction? r/chemhelp. [Link]

• Chemistry LibreTexts. (2021, December 15). 7.5: SN1 vs SN2. [Link]

• askIITians. (2018, March 19). what is the use of DMF. explain the mechanism of reaction. [Link]

• Lairson, L. L., et al. (n.d.). Proposed glycosyltransferase mechanisms. ResearchGate. [Link]

• Google Patents. (n.d.). DE19534366C2 - Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose ....

• Galan, M. C., et al. (2002). Synthesis of D-mannitol and L-iditol derivatives as monomers for the preparation of new regioregular AABB-type polyamides. Carbohydrate Research, 337(7), 607-11. [Link]

• Google Patents. (n.d.). CN103665064A - Method for preparing 2,3,4,6-tetra-O-benzyl -D-galactose.

• Fleet, G. W. J., et al. (n.d.). Potential glycosidase inhibitors: synthesis of 1,4-dideoxy-1,4-imino derivatives of D-glucitol, D- and L-xylitol, D- and L-allitol, D- and L-talitol, and D-gulitol. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Amanote Research. (2002, August 6). 2,5-Anhydro-D-Glucitol and 2,5-Anhydro-L-Thio-Iditol Derivatives: Conformation and Polymorphism. [Link]

• Saskoer. (n.d.). 11.3. Substitution Reactions: SN1 Reactions – Introduction to Organic Chemistry. [Link]

• Wipf Group. (n.d.). Organic Chemistry 1 Chapter 6. SN2 Reactions. [Link]

• University of Massachusetts. (n.d.). Stereochemistry of Consecutive Displacement Reactions. [Link]

• Chemistry LibreTexts. (2023, January 14). 11.4: Characteristics of the SN2 Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). [Link]

• Li, W., et al. (n.d.). Synthesis of L-glucose and L-galactose derivatives from D-sugars. [Link]

• Chad's Prep. (2020, November 2). The Complete SN2 Reaction Guide | Mechanism, Rate Law, and Reactivity Trend | Organic Chemistry 7.1. YouTube. [Link]

• Bickelhaupt, F. M., et al. (n.d.). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. PMC. [Link]

• Chemistry Steps. (2024, June 18). The SN1 Reaction Mechanism and SN1 Practice Problems. [Link]

• The Organic Chemistry Tutor. (2017, January 13). Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry. YouTube. [Link]

• Kumar, A., et al. (2020). Chemoenzymatic Synthesis of D-Glucitol-Based Non-Ionic Amphiphilic Architectures as Nanocarriers. Molecules, 25(13), 2961. [Link]

Sources

• 1. Synthesis of D-mannitol and L-iditol derivatives as monomers for the preparation of new regioregular AABB-type polyamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 8. fiveable.me [fiveable.me]
• 9. Beyond a solvent: triple roles of dimethylformamide in organic chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. what is the use of DMF. explain the mechanism of reaction - askIITians [askiitians.com]

Application Note: Preparation of L-ido-1-Deoxynojirimycin Derivatives from 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

Target Audience: Researchers, synthetic chemists, and drug development professionals specializing in carbohydrate chemistry and lysosomal storage disorders.

Introduction & Mechanistic Causality

Iminosugars represent a privileged class of pharmacophores due to their ability to mimic the oxocarbenium ion transition state of glycosidic cleavage, thereby acting as potent inhibitors of carbohydrate-processing enzymes. Among these, 1-deoxynojirimycin (DNJ) and its stereoisomers are foundational to the development of therapeutics for lysosomal storage disorders (e.g., Gaucher disease) and type 2 diabetes.

This protocol details the transformation of the highly functionalized carbohydrate precursor, 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol , into N-alkylated L-ido-1-deoxynojirimycin (L-ido-DNJ) derivatives.

The Causality of Stereochemical Inversion

A critical mechanistic feature of this synthesis is the stereochemical outcome of the cyclization step. While D-gluco-DNJ derivatives are often synthesized via the reductive amination of oxidized intermediates (), the direct amination of a 1,5-di-O-mesyl-D-glucitol precursor elegantly yields the L-ido epimer .

When the precursor is reacted with a primary amine (e.g., benzylamine), the amine first attacks the less sterically hindered primary mesylate at C1. This is immediately followed by an intramolecular SN2 attack at the secondary C5 mesylate. Because the starting D-glucitol backbone possesses the R configuration at C5, the SN2 Walden inversion flips this stereocenter to the S configuration. The resulting piperidine ring thus adopts the L-ido configuration. This L-ido-DNJ scaffold is highly valued for developing selective, dual glucosylceramide synthase/neutral glucosylceramidase inhibitors ().

Experimental Workflow

Workflow for the synthesis of N-alkyl-L-ido-DNJ from 1,5-di-O-mesyl-D-glucitol.

Self-Validating Experimental Protocols

Protocol 1: Double Nucleophilic Displacement (Cyclization)

Objective: Construct the piperidine core via tandem SN2 displacement.

• Reaction Setup: Dissolve 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq) in neat benzylamine (15 eq). Reasoning: A large excess of benzylamine acts as both the nucleophile and the solvent, driving the reaction forward and preventing intermolecular cross-linking between glucitol molecules.

• Thermal Activation: Heat the reaction mixture to 100 °C under an inert argon atmosphere for 16 hours. Reasoning: The secondary mesylate at C5 is sterically hindered by the adjacent bulky O-benzyl groups; elevated thermal energy is required to achieve the transition state for intramolecular cyclization.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with 1M HCl (to remove excess benzylamine), saturated NaHCO3, and brine.

• Purification: Dry the organic layer over Na2SO4, concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc, 4:1) to yield N-benzyl-2,3,4,6-tetra-O-benzyl-1,5-dideoxy-1,5-imino-L-iditol.

Self-Validation Checkpoint: Confirm successful cyclization via 13C NMR. The diagnostic mesylate methyl signals (~38–40 ppm) must be completely absent. The C1 and C5 carbons will shift upfield to typical piperidine ring resonances (~48–60 ppm), confirming ring closure.

Protocol 2: Global Deprotection (Hydrogenolysis)

Objective: Remove all benzyl protecting groups to yield the free L-ido-DNJ base.

• Reaction Setup: Dissolve the purified intermediate from Protocol 1 in a Methanol/Ethyl Acetate mixture (1:1 v/v). Add a catalytic amount of 1M HCl. Reasoning: Protonating the piperidine nitrogen prevents the free amine from coordinating with and poisoning the palladium catalyst.

• Catalyst Addition: Add Pearlman’s catalyst (Pd(OH)2/C, 20 wt. % on carbon, 0.2 eq). Reasoning: Pd(OH)2 is specifically required here because standard Pd/C is often insufficiently active to achieve complete N-debenzylation alongside O-debenzylation.

• Hydrogenation: Stir the suspension vigorously under a hydrogen atmosphere (50 psi in a Parr shaker) at room temperature for 24 hours.

• Workup: Filter the mixture through a tightly packed pad of Celite to remove the pyrophoric catalyst. Wash the Celite thoroughly with methanol and concentrate the filtrate to yield L-ido-DNJ hydrochloride salt.

Self-Validation Checkpoint: Analyze the product via 1H NMR (in D2O). The complete absence of aromatic protons (7.2–7.4 ppm) and benzylic CH2 protons (4.4–4.9 ppm) validates total deprotection.

Protocol 3: N-Alkylation (Lead Compound Generation)

Objective: Attach a lipophilic tail (e.g., a biphenyl-substituted alkyl chain) to enhance enzyme active-site binding.

• Reaction Setup: Dissolve the L-ido-DNJ hydrochloride salt (1.0 eq) in anhydrous DMF.

• Reagent Addition: Add anhydrous K2CO3 (3.0 eq) followed by the desired alkyl bromide (1.1 eq). Reasoning: K2CO3 acts as a mild base to neutralize the HCl salt and scavenge the HBr byproduct without inducing unwanted base-catalyzed degradation of the iminosugar ().

• Alkylation: Stir the mixture at 60 °C for 16 hours.

• Purification: Filter off the inorganic salts, concentrate the filtrate under high vacuum, and purify via size-exclusion chromatography (Sephadex LH-20, eluting with MeOH) or preparative reverse-phase HPLC.

Self-Validation Checkpoint: High-Resolution Mass Spectrometry (HRMS) must exhibit the exact [M+H]+ mass corresponding to the target N-alkylated L-ido-DNJ. LC-MS purity should exceed 95% prior to biological assaying.

Quantitative Data & Troubleshooting

To ensure reproducibility, the following table summarizes the expected quantitative metrics and targeted troubleshooting strategies for each stage of the workflow.

Reaction Phase	Reagents & Conditions	Target Yield (%)	Diagnostic Metric	Troubleshooting Strategy
Double SN2 Cyclization	Benzylamine (15 eq), 100 °C, 16h	75–85%	13C NMR: C1/C5 shift to ~50 ppm	If mono-adduct persists, increase temp to 110 °C; verify solvent/amine anhydrousness to prevent mesylate hydrolysis.
Global Hydrogenolysis	Pd(OH)2/C (20 wt%), H2 (50 psi), MeOH	85–95%	1H NMR (D2O): Absence of aromatic protons	If N-benzyl remains, increase H2 pressure or ensure trace HCl was added to prevent catalyst poisoning.
N-Alkylation	R-Br (1.1 eq), K2CO3 (3.0 eq), DMF, 60 °C	60–80%	LC-MS: >95% purity of [M+H]+	If O-alkylation side products occur, lower temperature to 50 °C and strictly control electrophile stoichiometry.

References

• Overkleeft, H., Ghisaidoobe, A. B., van den Berg, R. J. B. H. N., et al. (2014). Identification and Development of Biphenyl Substituted Iminosugars as Improved Dual Glucosylceramide Synthase/Neutral Glucosylceramidase Inhibitors. Journal of Medicinal Chemistry, 57(21), 9096-9104. URL:[Link]

• Iftikhar, M., & Fang, Z. (2017). Modifications at the 6-O-position of 1-deoxynojirimycin: facile and efficient synthesis of 6-O-alkylated-N-octyl-1-deoxynojirimycin derivatives. Journal of Carbohydrate Chemistry, 36(7-8), 295-306. URL:[Link]

• Kiso, M., Ando, K., Inagaki, H., Ishida, H., & Hasegawa, A. (1995). Synthetic and structural studies of alpha-sialyl-(2-->6) and alpha-sialyl-(2-->3) 1-deoxynojirimycin derivatives potentially useful for biomedical applications. Carbohydrate Research, 272(2), 159-178. URL:[Link]

Application Note: Stereoselective Synthesis of N-Alkyl-1-Deoxy-L-Idonojirimycin Derivatives via Cyclization of 2,3,4,6-Tetra-O-Benzyl-1,5-Di-O-Mesyl-D-Glucitol

Introduction & Strategic Overview

Iminosugars are a prominent class of glycomimetics wherein the endocyclic oxygen of a carbohydrate is replaced by a nitrogen atom. While D-gluco configured iminosugars (such as 1-deoxynojirimycin, DNJ) are well-established broad-spectrum glycosidase inhibitors, their L-ido configured stereoisomers (1-deoxy-L-idonojirimycin, L-ido-DNJ) have emerged as highly selective inhibitors of glucosylceramide synthase (GCS) and neutral glucosylceramidase. This selectivity makes L-ido-DNJ derivatives critical lead compounds in the development of substrate reduction therapies and pharmacological chaperones for lysosomal storage disorders, such as Gaucher and Fabry diseases[1.11].

The synthesis of N-alkyl or N-aryl L-ido-DNJ derivatives can be elegantly and stereoselectively achieved through the double nucleophilic displacement (cyclization) of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol with primary amines[1.12]. This application note details the mechanistic causality, experimental protocols, and optimization strategies for this pivotal transformation.

Mechanistic Rationale: The Causality of Stereoinversion

The success of this cyclization relies on a highly orchestrated sequence of SN​2 displacements that dictate the final stereochemistry of the iminosugar.

• Protecting Group Strategy : The benzyl ether protecting groups at C2, C3, C4, and C6 are deliberately chosen because they are robust against basic conditions and nucleophilic attack by amines. Unlike ester protecting groups (which would undergo aminolysis), benzyl ethers maintain the molecule in a reactive conformation without participating in side reactions.

• Leaving Group Activation : The mesyl (methanesulfonyl) groups at C1 and C5 transform the primary and secondary hydroxyls into excellent leaving groups, priming the molecule for nucleophilic attack[1].

• Stereochemical Tracking (Walden Inversion) : D-glucitol possesses the (2R, 3S, 4R, 5R) configuration. When reacted with a primary amine ( R−NH2​ ), the amine first attacks the sterically unhindered primary carbon (C1), displacing the mesylate to form a secondary amine intermediate. This intermediate then undergoes an intramolecular SN​2 attack at the secondary carbon (C5). Because C5 has an (R) configuration, the back-side attack by the nitrogen atom forces a Walden inversion, flipping the stereocenter to (S).

• Result : The resulting piperidine ring assumes a (2R, 3S, 4R, 5S) configuration, which corresponds precisely to the L-ido stereochemistry[2].

Caption: Mechanistic pathway showing the stereoinversion at C5 yielding the L-ido configuration.

Experimental Methodology: Self-Validating Protocol

The following protocol describes the synthesis of N-Benzyl-2,3,4,6-tetra-O-benzyl-1-deoxy-L-idonojirimycin (CAS 151963-95-0) [1.12]. The protocol is designed as a self-validating system, utilizing in-process TLC controls to confirm intermediate consumption.

Materials Required

• 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq, limiting reagent)

• Benzylamine (5.0 eq, acts as both nucleophile and acid scavenger)

• Ethyl Acetate (EtOAc) and Brine (for extraction)

• Silica gel (230-400 mesh) for flash chromatography

Step-by-Step Workflow

• Reaction Setup : In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 mmol) in neat benzylamine (5.0 mmol). Note: If a solid or highly volatile amine is used, dissolve the reagents in anhydrous DMF (0.5 M).

• Thermal Cyclization : Heat the reaction mixture to 90 °C under an inert argon atmosphere. Stir continuously for 12–16 hours.

• In-Process Control (TLC) : Monitor the reaction via TLC (Hexanes/EtOAc, 3:1 v/v). The starting dimesylate ( Rf​≈0.45 ) should be completely consumed, replaced by a new, lower-running spot ( Rf​≈0.30 ) corresponding to the cyclized product.

• Quench and Extraction : Cool the mixture to room temperature. Dilute the reaction with EtOAc (20 mL) and wash sequentially with 1M HCl (to remove excess benzylamine, skip if the product is highly water-soluble), saturated aqueous NaHCO3​ (15 mL), and brine (15 mL).

• Drying and Concentration : Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield a crude oil.

• Purification : Purify the crude residue by silica gel flash chromatography, eluting with a gradient of Hexanes/EtOAc (9:1 to 4:1) to afford the pure N-benzyl L-ido-DNJ derivative as a viscous syrup.

Caption: Step-by-step experimental workflow for the synthesis and isolation of L-ido-DNJ derivatives.

Quantitative Data & Reaction Optimization

The efficiency of the cyclization depends heavily on the nucleophilicity and steric bulk of the primary amine. Table 1 summarizes optimized conditions for various amine substrates.

Table 1: Reaction Optimization and Yields for Various Primary Amines

Primary Amine	Equivalents	Solvent	Temperature (°C)	Time (h)	Isolated Yield (%)	Notes
Benzylamine	5.0	Neat	90	12	85	Optimal standard condition; easy chromatographic separation.
n-Butylamine	5.0	Neat	80	16	78	Lower boiling point requires sealed tube to prevent evaporation.
Octylamine	3.0	DMF (0.5 M)	90	14	81	DMF used to ensure homogeneity with lipophilic amine.
Aniline	5.0	DMF (0.5 M)	100	24	45	Poor yield due to lower nucleophilicity of aromatic amines.

Troubleshooting Insight: If incomplete cyclization is observed (presence of mono-substituted intermediate), the reaction temperature should be incrementally increased by 10 °C, or a catalytic amount of tetrabutylammonium iodide (TBAI) can be added to facilitate the displacement via an in-situ Finkelstein-type activation.

References

• Overkleeft, H. S., et al. "Identification and Development of Biphenyl Substituted Iminosugars as Improved Dual Glucosylceramide Synthase/Neutral Glucosylceramidase Inhibitors." Journal of Medicinal Chemistry, vol. 57, no. 21, 2014.3

• LookChem Database. "N-BENZYL-2,3,4,6-TETRA-O-BENZYL-1,5-DIDEOXY-IMINO-L-IDITOL (CAS 151963-95-0)." LookChem Chemical Properties. 4

• Canadian Science Publishing. "The formation of 3,4,6,tri-O-benzyl-2,5-anhydro-L-iditol from 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol." Canadian Journal of Chemistry. 5

• Fowler, P., et al. "A Diastereoselective and General Route to 5-Amino-5-deoxysugars." ResearchGate / Chemical Communications, 2000. 6

Sources

• 1. Thieme E-Books & E-Journals - [thieme-connect.com]
• 2. 2,3,4,6-Tetra-O-benzyl-D-mannitol - CAS号 190952-23-9 - 摩熵化学 [molaid.com]
• 3. researchgate.net [researchgate.net]
• 4. Cas 151963-95-0,N-BENZYL-2,3,4,6-TETRA-O-BENZYL-1,5-DIDEOXY-IMINO-L-IDITOL | lookchem [lookchem.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

Welcome to the dedicated technical support guide for the synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve overall yield, and troubleshoot common experimental challenges. The synthesis involves the conversion of two primary hydroxyl groups on a sterically hindered poly-benzylated glucitol backbone into excellent leaving groups, a critical step for subsequent nucleophilic substitution reactions in the construction of complex molecules like glycopeptide antibiotics and tumor-associated carbohydrate antigens.[] This guide provides in-depth, field-proven insights to ensure the success of your experiments.

Troubleshooting Guide & Optimization Strategies

This section addresses specific issues you may encounter during the synthesis in a direct question-and-answer format. Each answer explains the underlying chemical principles to empower you to make informed decisions.

Question 1: My reaction is incomplete, and TLC analysis shows significant unreacted starting material (2,3,4,6-tetra-O-benzyl-D-glucitol). What are the likely causes and how can I drive the reaction to completion?

Answer: Incomplete conversion is a frequent challenge and typically points to issues with reagents or reaction conditions. A systematic check is the best approach.

• Cause A: Reagent Quality & Stoichiometry

  • Moisture Contamination: Mesylating agents, particularly methanesulfonyl chloride (MsCl) and methanesulfonic anhydride (Ms₂O), are highly reactive towards water. Any moisture in the solvent, on the glassware, or in the starting material will consume the reagent, leading to lower effective stoichiometry. All glassware must be rigorously oven or flame-dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[2] Anhydrous solvents are mandatory.[2][3]

  • Reagent Purity & Age: Over time, MsCl can hydrolyze to methanesulfonic acid and HCl. It is often best to use freshly opened bottles or to distill the reagent before use.[4]

  • Insufficient Reagents: For the di-mesylation of two primary alcohols, a molar excess of both the mesylating agent and the base is required. A typical starting point is 2.2-2.5 equivalents of the mesylating agent and 2.5-3.0 equivalents of the base relative to the diol.

• Cause B: Reaction Conditions

  • Inadequate Reaction Time or Temperature: While mesylation of primary alcohols is often rapid, the bulky benzyl protecting groups on the glucitol backbone can introduce steric hindrance. Reactions are typically initiated at 0 °C to control the initial exotherm, but may require warming to room temperature and stirring for several hours (2-4 h or even overnight) to proceed to completion.[3] Monitor the reaction diligently by TLC to determine the optimal endpoint.[3][5]

  • Base Strength & Role: The base, typically a tertiary amine like triethylamine (TEA) or pyridine, is crucial for neutralizing the acid (HCl from MsCl or methanesulfonic acid from Ms₂O) generated during the reaction.[5][6] If the base is too weak or used in insufficient quantity, the reaction mixture will become acidic, protonating the amine base and halting the reaction.[2]

• Troubleshooting Workflow:

  • Verify Reagents: Use fresh, high-purity mesylating agent and base. Ensure all solvents are anhydrous.

  • Optimize Stoichiometry: Increase the equivalents of the mesylating agent and base slightly (e.g., to 2.5 eq and 3.0 eq, respectively).

  • Adjust Temperature Profile: Start the reaction at 0 °C, but after the addition of the mesylating agent is complete, allow the reaction to slowly warm to room temperature and monitor over an extended period (4-12 hours).[2][3]

Question 2: My yield is low due to the formation of multiple products. Besides the desired di-mesylate, I see a major spot on TLC corresponding to the mono-mesylate and other unidentified byproducts. How can I improve selectivity?

Answer: The formation of side products is the most significant factor impacting yield. The primary culprits are incomplete reaction leading to mono-mesylation and intramolecular cyclization.

• Side Product A: Mono-mesylated Intermediate

  • Cause: This is a direct consequence of the issues described in Question 1 (insufficient reagent, time, or temperature). The two primary hydroxyls at C1 and C5 have similar reactivity, but failing to provide sufficient activation will result in a statistical mixture with a significant portion of mono-reacted material.

  • Prevention: The most effective strategy is to ensure reaction conditions are optimized to drive the reaction to completion, as detailed above. Slow, controlled addition of the mesylating agent to the solution of the diol and base can sometimes improve selectivity by maintaining a low concentration of the electrophile.[5]

• Side Product B: Intramolecular Cyclization Products

  • Cause: This is a critical and often overlooked side reaction in the functionalization of polyols.[2] The mesylate groups are excellent leaving groups. Under the basic reaction conditions, a deprotonated secondary alcohol (e.g., at C2 or C4) can act as an intramolecular nucleophile, attacking the newly formed mesylate at C5 or C1 to form a cyclic ether, such as a furan or pyran ring. For instance, nucleophilic attack by the oxygen at C-2 onto C-5 can lead to a 2,5-anhydro-L-iditol derivative.[7]

  • Prevention:

    • Strict Temperature Control: This is the most critical parameter. Maintain a low temperature (0 °C or below) throughout the reaction. Higher temperatures significantly promote intramolecular SN2 reactions.[2]

    • Choice of Base: Using a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,6-lutidine instead of triethylamine can sometimes minimize side reactions.[2]

    • Mesylating Agent: Using methanesulfonic anhydride (Ms₂O) can sometimes provide milder conditions compared to MsCl, potentially reducing side product formation.[8]

Question 3: What is the difference between using methanesulfonyl chloride (MsCl) and methanesulfonic anhydride (Ms₂O), and which is better for my synthesis?

Answer: Both reagents effectively form mesylates, but they have distinct advantages and disadvantages that can influence the outcome of your reaction.

Feature	Methanesulfonyl Chloride (MsCl)	Methanesulfonic Anhydride (Ms₂O)
Byproduct	Hydrochloric Acid (HCl)	Methanesulfonic Acid (MsOH)
Reactivity	Highly reactive, often faster reactions.	Generally less reactive, can offer more controlled reactions.
Side Reactions	The chloride ion (Cl⁻) byproduct can sometimes act as a nucleophile, leading to chlorinated byproducts, especially with sensitive substrates.[8]	Avoids chlorinated byproducts, which is a significant advantage for purity.[2] The methanesulfonate anion is non-nucleophilic.
Handling	Corrosive, fuming liquid. Less expensive.[8]	A solid or liquid, generally considered less caustic to handle, though still highly reactive.[8]
Base Choice	Typically requires a tertiary amine base like TEA or pyridine.	Can be used with a wider range of bases, including hindered bases like 2,6-lutidine.[2]

Recommendation: For the synthesis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, methanesulfonic anhydride (Ms₂O) is often the preferred reagent. The primary reason is the avoidance of potential chlorinated byproducts, which simplifies purification and improves the overall purity of the final product.[2] While MsCl is cheaper and may react faster, the risk of side reactions in a complex, multi-functionalized molecule outweighs these benefits.

Question 4: My workup and purification are proving difficult. The product seems unstable, or I'm getting low recovery from column chromatography. What are the best practices?

Answer: Proper workup and purification are essential for isolating the target compound in high purity. Mesylates are generally stable to a standard aqueous workup but should be handled with care.[9]

• Aqueous Workup:

  • Quenching: Quench the reaction by adding cold water or a saturated aqueous solution of ammonium chloride.[2][5]

  • Washing: Wash the separated organic layer sequentially with a dilute acid (e.g., cold 1M HCl) to remove the amine base, followed by saturated aqueous sodium bicarbonate to neutralize any remaining acid, and finally with brine.[2][9] Perform these washes promptly and at a low temperature to minimize any potential hydrolysis of the mesylate.

  • Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure at a low temperature (e.g., < 40 °C).[2]

• Purification by Column Chromatography:

  • Stationary Phase: Use standard silica gel for chromatography.

  • Mobile Phase: The di-mesylated product is significantly less polar than the starting diol and the mono-mesylated intermediate.[5][9] A solvent system of hexanes and ethyl acetate is a good starting point. Begin with a low polarity eluent (e.g., 4:1 Hexanes:EtOAc) and gradually increase the polarity to elute your product. Use TLC to determine the optimal solvent system before running the column.[10]

  • Stability: While generally stable on silica, some highly reactive mesylates can degrade. If you suspect instability, consider using a deactivated silica gel (e.g., with 1% TEA in the eluent) or work quickly at low temperatures.

Frequently Asked Questions (FAQs)

• Q1: How can I effectively monitor the reaction progress?

  • A1: Thin Layer Chromatography (TLC) is the most common and effective method.[5] The starting diol will be quite polar (low Rf), while the mono-mesylate will have an intermediate Rf, and the desired di-mesylate product will be the least polar (highest Rf).[5][9] Use a potassium permanganate (KMnO₄) stain for visualization, which will stain the alcohols of the starting material and intermediate strongly.

• Q2: Does the stereochemistry at the alcohol carbon change during mesylation?

  • A2: No. The mesylation reaction occurs at the oxygen atom of the hydroxyl group. The C-O bond is not broken, so the stereochemistry of the carbon atom is retained.[6]

• Q3: What are the key safety precautions for this reaction?

  • A3: Mesylating agents are corrosive, toxic, and potent alkylating agents. Always handle them in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. The reactions can be exothermic, so controlled, slow addition of reagents at low temperatures is critical.[2]

Visualizing the Synthetic Workflow and Troubleshooting

The following diagrams illustrate the overall synthetic pathway and a logical approach to troubleshooting common issues.

Caption: Synthetic workflow for the mesylation of 2,3,4,6-tetra-O-benzyl-D-glucitol.

Caption: Troubleshooting logic tree for the di-mesylation synthesis.

Detailed Experimental Protocols

Protocol 1: Di-mesylation using Methanesulfonic Anhydride (Recommended)

This protocol is a general guideline and may require optimization.

• Preparation:

  • To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2,3,4,6-tetra-O-benzyl-D-glucitol (1.0 eq.).

  • Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

  • Add a hindered base, such as diisopropylethylamine (DIPEA) or 2,6-lutidine (2.5 - 3.0 eq.), to the stirred solution.

  • Cool the reaction mixture to 0 °C using an ice-water bath.[2]

• Reaction:

  • In a separate flask, dissolve methanesulfonic anhydride (Ms₂O) (2.2 - 2.5 eq.) in anhydrous DCM.

  • Add the Ms₂O solution dropwise to the cooled glucitol solution over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.[2]

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm slowly to room temperature.

• Monitoring:

  • Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 2-6 hours. Look for the complete consumption of the starting material and the mono-mesylated intermediate.[2]

• Work-up:

  • Re-cool the mixture to 0 °C and quench the reaction by the slow addition of cold saturated aqueous ammonium chloride solution.[2]

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x).

  • Combine the organic layers and wash sequentially with cold 1M HCl (to remove the base), saturated aqueous NaHCO₃, and finally, brine.[2]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at <40 °C.

• Purification:

  • Purify the resulting crude oil/solid by flash column chromatography on silica gel using a gradient elution, for example, starting with 10% ethyl acetate in hexanes and gradually increasing to 30-40%.[10]

  • Combine the fractions containing the pure product (highest Rf spot) and concentrate to yield 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol.

References

• Reddit. (2019, November 15). Aqueous workup for mesylates. r/Chempros. Retrieved from [Link]

• Organic Synthesis. (n.d.). Alcohol to Mesylate using MsCl, base. Retrieved from [Link]

• designer-drug.com. (n.d.). Synthesis of Mesylates From Alcohols. Retrieved from [Link]

• ACS Publications. (2006, February 10). Catalytic Mesylation of Alcohols: A Highly Productive Process for Trifluoroethyl Mesylate | Organic Process Research & Development. Retrieved from [Link]

• PMC. (n.d.). Halogenation Reactions of Alkyl Alcohols Employing Methyl Grignard Reagents. Retrieved from [Link]

• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. Retrieved from [Link]

• York Research Database. (1993, May 7). DISPLACEMENT-REACTIONS ON 2,3,4,6-TETRA-O-BENZYL-1,5-DI-O-SULFONYL-D-GLUCITOLS - SYNTHESIS OF (3R,4S)-3,4-DIBENZYLOXY-2-(2-BENZYLOXYETHYLIDENE)TETRAHYDROFURAN. Retrieved from [Link]

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. designer-drug.com [designer-drug.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pure.york.ac.uk [pure.york.ac.uk]
• 8. echemi.com [echemi.com]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing the Amination of 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

Welcome to the Technical Support Center for carbohydrate synthesis and drug development professionals. The conversion of 1,5-di-O-mesyl-D-glucitol derivatives into piperidine-based iminosugars (such as 1-deoxynojirimycin precursors) via double nucleophilic amination is a critical, yet notoriously sensitive, workflow.

Because the substrate contains both a highly reactive primary mesylate (C-1) and a sterically hindered secondary mesylate (C-5), competing side reactions—such as E2 elimination and anchimeric assistance—can drastically reduce your yield [1]. This guide provides a self-validating protocol, mechanistic troubleshooting, and quantitative data to help you minimize side products and maximize the yield of the desired L-ido-configured iminosugar.

Mechanistic Pathways & Pitfalls

Understanding the causality behind side product formation is the first step to preventing it. The diagram below illustrates the divergent pathways your substrate can take depending on the reaction conditions.

Reaction pathways for the amination of 1,5-di-O-mesyl-D-glucitol derivatives.

Quantitative Condition Optimization

Selecting the right solvent, amine concentration, and temperature profile is critical. The table below summarizes how different parameters influence the distribution of the desired product versus common side products [2, 3].

Table 1: Optimization of Reaction Conditions and Side Product Distribution

Solvent	Amine (Equivalents)	Temperature Profile	Desired Iminosugar Yield (%)	Elimination Side Product (%)	Anhydro Sugar Side Product (%)
THF	Benzylamine (1.5)	65 °C (Constant, 24h)	35%	15%	20%
DMF	Benzylamine (5.0)	90 °C (Constant, 12h)	55%	30%	<5%
Neat	Benzylamine (10.0)	100 °C (Constant, 4h)	60%	25%	<5%
DMF	Benzylamine (4.0)	40 °C (4h) → 85 °C (12h)	82%	<5%	<2%

Note: The two-stage temperature ramp in DMF provides the optimal balance, allowing the fast C-1 substitution to complete before forcing the sterically hindered C-5 cyclization.

Step-by-Step Optimized Protocol: Two-Stage Amination

This protocol is designed as a self-validating system. By incorporating specific analytical checkpoints, you can verify the success of the intermediate formation before committing to the high-temperature cyclization step.

Objective: Synthesize N-benzyl-2,3,4,6-tetra-O-benzyl-1,5-dideoxy-1,5-imino-L-iditol with >80% yield.

Materials:

• 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq)

• Benzylamine (4.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M relative to substrate)

Stage 1: Primary Amination (C-1 Substitution)

• Preparation: Dissolve the di-mesyl glucitol in anhydrous DMF under an inert argon atmosphere. Causality: Argon prevents oxidative degradation of the amine at elevated temperatures.

• Reagent Addition: Add benzylamine (4.0 eq) dropwise at room temperature.

• Mild Heating: Heat the reaction mixture to 40 °C and stir for 4 hours.

  • Causality: This mild temperature ensures selective SN2 displacement of the highly reactive primary C-1 mesylate while keeping the secondary C-5 mesylate intact. Applying high heat immediately would promote E2 elimination at C-5.

• Validation Checkpoint 1: Analyze the mixture via TLC (Hexanes/EtOAc 3:1). You must observe the complete disappearance of the starting material and the formation of a new, lower-Rf intermediate spot (the mono-amine). Do not proceed to Stage 2 until this is confirmed.

Stage 2: Intramolecular Cyclization (C-5 Substitution)

• Temperature Ramp: Once the intermediate is fully formed, ramp the heating mantle temperature to 85 °C.

• Cyclization: Stir at 85 °C for 12–16 hours.

  • Causality: The elevated temperature provides the activation energy required for the sterically hindered intramolecular SN2 attack at C-5. Because the nucleophile is now tethered to the molecule, the effective molarity is high, allowing cyclization to outcompete intermolecular dimerization.

• Validation Checkpoint 2: Monitor via LC-MS. Look for the mass shift corresponding to the loss of methanesulfonic acid (M - 96 Da) from the intermediate, indicating successful ring closure.

Stage 3: Workup and Isolation

• Quench & Dilute: Cool the mixture to room temperature and dilute with ethyl acetate (EtOAc).

• Acid Wash: Wash the organic layer sequentially with 1M HCl, saturated NaHCO3, and brine.

  • Causality: The 1M HCl wash is critical to remove excess benzylamine. If left in the mixture, benzylamine can cause unwanted side reactions or degradation during solvent evaporation.

• Purification: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography to isolate the pure L-ido iminosugar.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing a high yield of enol ether (elimination product)? A1: The C-5 mesylate is secondary and sterically hindered, making SN2 displacement slow. Meanwhile, the C-4 proton is relatively accessible and acidic. If the reaction temperature is too high initially, or if the amine acts more as a base than a nucleophile, E2 elimination outcompetes substitution. This leads to the loss of the C-5 mesylate and C-4 proton, forming an enol ether (1,3,4,5-tetra-O-benzyl-3-dehydro-2-deoxy-L-threo-hex-2-enitol) [1]. Always use the two-stage temperature ramp to prevent this.

Q2: What causes the formation of 2,5-anhydro-L-iditol side products? A2: This occurs via anchimeric assistance. The oxygen atom of the C-2 benzyloxy group can act as an internal nucleophile, displacing the C-5 mesylate to form a tetrahydrofuran ring (an anhydro sugar) [1]. This typically happens if the external amine concentration is too low, or if the solvent does not adequately stabilize the intermolecular SN2 transition state. Ensure a sufficient excess of amine (at least 4.0 equivalents) and use highly polar aprotic solvents like DMF.

Q3: Can I use ammonia instead of benzylamine to get the unprotected iminosugar directly? A3: While possible, using methanolic or aqueous ammonia often leads to higher rates of incomplete cyclization and intermolecular dimerization. Benzylamine is highly nucleophilic, less volatile (allowing for higher reaction temperatures during the cyclization step without pressure vessels), and the resulting N-benzyl group can be easily and cleanly removed later via Pd/C catalytic hydrogenolysis[2, 3].

Q4: Why does the amination of D-glucitol yield an L-ido configured iminosugar? A4: The amination at C-1 does not affect stereochemistry, but the intramolecular SN2 attack at the C-5 position proceeds with a Walden inversion. The inversion of the C-5 stereocenter of the D-gluco backbone converts the relative stereochemistry to the L-ido configuration [2].

References

• Regioselective eliminations in reactions of carbohydrate derivatives with superoxide, or with borohydride in 2-propanol Canadian Journal of Chemistry URL:[Link]

• Identification and Development of Biphenyl Substituted Iminosugars as Improved Dual Glucosylceramide Synthase/Neutral Glucosylceramidase Inhibitors Journal of Medicinal Chemistry URL:[Link]

• N-BENZYL-2,3,4,6-TETRA-O-BENZYL-1,5-DIDEOXY-IMINO-L-IDITOL (CAS 151963-95-0) Properties and Downstream Synthesis LookChem Chemical Database URL:[Link]

Technical Support Center: Chromatographic Purification of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol. This critical intermediate is foundational in the synthesis of various bioactive molecules, including glycopeptide antibiotics and tumor-associated carbohydrate antigens.[] Its high purity is paramount for the success of subsequent synthetic steps. This document provides in-depth troubleshooting advice and frequently asked questions to navigate the challenges associated with its chromatographic purification.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries that arise during the purification planning and execution phases.

Q1: What are the most likely impurities I will encounter when purifying crude 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol?

A1: The impurity profile is largely dictated by the preceding benzylation and mesylation steps. You should anticipate the following species:

• Incompletely Benzylated Intermediates: Mono-, di-, and tri-O-benzyl glucitol derivatives that were carried over into the mesylation step. These are significantly more polar than the desired product.[2]

• Incompletely Mesylated Starting Material: 2,3,4,6-tetra-O-benzyl-1-O-mesyl-D-glucitol or its 5-O-mesyl isomer. These compounds will be more polar than the final product.

• Benzylation Reagent Byproducts: Residual benzyl alcohol and dibenzyl ether. Dibenzyl ether is particularly common and is a non-polar impurity that can be challenging to separate.[2]

• Mesylation Reagent Byproducts: Residual mesyl chloride (which will likely be quenched during workup), and the corresponding amine hydrochloride salt (e.g., triethylammonium chloride or pyridinium chloride) if an amine base was used. These are typically removed during aqueous workup.

• Degradation/Side-Reaction Products: The dimesylate is susceptible to intramolecular displacement reactions, especially in the presence of nucleophiles or bases, which can lead to the formation of anhydro-L-iditol derivatives.[3]

Q2: What is the recommended primary purification method for this compound?

A2: Normal-phase flash column chromatography on silica gel is the industry-standard and most effective method for this purification.[2][4] The significant polarity difference between the fully protected, non-polar product and the more polar, incompletely derivatized impurities allows for efficient separation.

Q3: How do I select an appropriate solvent system for flash chromatography?

A3: The ideal solvent system should provide a retention factor (Rƒ) of approximately 0.2-0.4 for the target compound on a Thin-Layer Chromatography (TLC) plate. A gradient elution is highly recommended.[2][4]

• Starting Point: Begin by developing a TLC method using a mixture of a non-polar solvent (e.g., Hexane, Heptane, or Petroleum Ether) and a moderately polar solvent (e.g., Ethyl Acetate or Dichloromethane).[5][6]

• Typical Systems: Solvent systems like Hexane/Ethyl Acetate or Cyclohexane/Ethyl Acetate are excellent choices.[4][7] A gradient starting from a low percentage of ethyl acetate (e.g., 5-10%) and gradually increasing to 30-40% is often effective.[4]

Q4: How can I visualize the compound on a TLC plate?

A4: The four benzyl groups contain aromatic rings, making the compound UV-active. Therefore, the primary visualization method is using a TLC plate with a fluorescent indicator (F₂₅₄) and viewing it under a UV lamp at 254 nm, where the compound will appear as a dark spot. For confirmation and to visualize non-UV active impurities, you can use a chemical stain. Effective stains include:

• Potassium Permanganate (KMnO₄) stain: Reacts with any oxidizable groups.

• P-Anisaldehyde or Ceric Ammonium Molybdate (CAM) stain: These are general-purpose stains for organic compounds that produce colored spots upon heating.[4]

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems encountered during chromatography.

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation of Spots on TLC	1. Incorrect Solvent Polarity: Eluent is either too strong (high Rƒ, spots compressed at top) or too weak (low Rƒ, spots at baseline). 2. Co-eluting Impurities: A non-polar impurity like dibenzyl ether may have a very similar Rƒ to the product in some systems.	1. Systematically Vary Polarity: Test a range of solvent ratios (e.g., 9:1, 8:2, 7:3 Hexane:EtOAc) to find the optimal separation window.[2][4] 2. Change Solvent Selectivity: If polarity adjustment fails, switch one of the solvents. For example, replacing Hexane with Toluene can alter the π-π interactions with the benzyl groups and may improve separation from aromatic impurities.
Product Elutes Too Quickly from the Column	Solvent System is Too Polar: The initial mobile phase composition is too strong, preventing effective adsorption of the compound to the silica gel.	Decrease Initial Polarity: Start the gradient with a much lower concentration of the polar solvent (e.g., 2-5% Ethyl Acetate in Hexane). Ensure the sample is loaded in a minimal volume of a weak solvent to allow for tight binding at the top of the column.[8]
Streaking or "Tailing" of Compound on TLC/Column	1. Sample Overload: Too much crude material was spotted on the TLC or loaded onto the column. 2. Acidic Silica Gel: The inherent acidity of silica gel can cause interactions with the compound, potentially leading to partial degradation or poor chromatography. 3. Insolubility: The compound may be partially precipitating at the point of loading or during elution.	1. Reduce Load: For TLC, use a more dilute solution. For column chromatography, adhere to a typical loading capacity of 1-5% of the silica gel weight for complex mixtures. 2. Neutralize the System: Add a very small amount (e.g., 0.1-0.5%) of a volatile base like triethylamine (TEA) to the eluent. This can neutralize acidic sites on the silica and significantly improve peak shape. 3. Use Dry Loading: Dissolve the crude product in a suitable solvent (like Dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. This powder can then be carefully loaded onto the column, which often leads to better resolution.[8]
Product Fails to Elute or Elutes with Very High Polarity	1. Solvent System is Too Weak: The polarity of the mobile phase is insufficient to desorb the compound from the stationary phase. 2. On-Column Reaction/Degradation: The compound may be reacting on the silica gel, especially if the chromatography is run slowly.	1. Increase Gradient Steepness/Range: Ensure the gradient runs to a sufficiently high polarity (e.g., 50% Ethyl Acetate or higher) to elute all components. 2. Work Quickly: Do not let the loaded column sit for extended periods. Elute the compound as efficiently as possible. If degradation is suspected, consider deactivating the silica gel by pre-treating it with a solvent mixture containing a small amount of water or triethylamine.
Purified Fractions Contain Greasy, Oily Impurity	Presence of Dibenzyl Ether: This common byproduct from the benzylation step is non-polar and can be difficult to separate from the desired product.	Optimize with a Shallow Gradient: A very slow, shallow gradient in the low-polarity region can often resolve the product from dibenzyl ether.[2] If co-elution persists, a secondary purification step like recrystallization from a solvent system such as ethanol/hexanes may be necessary to remove the oily impurity.[9]

Section 3: Standardized Protocols

Protocol: TLC Method Development

• Preparation: Dissolve a small amount of the crude product in Dichloromethane or Ethyl Acetate (approx. 1-2 mg/mL).

• Spotting: Using a capillary tube, spot the solution on a silica gel TLC plate (with F₂₅₄ indicator). Also spot relevant standards if available (e.g., the tetra-O-benzyl-D-glucitol starting material).

• Development: Place the TLC plate in a developing chamber containing a pre-equilibrated atmosphere of your chosen solvent system (e.g., 80:20 Hexane:Ethyl Acetate).

• Elution: Allow the solvent front to travel to about 1 cm from the top of the plate.

• Visualization: Remove the plate, mark the solvent front, and let it dry. Visualize the spots first under a UV lamp (254 nm). Then, dip the plate in a permanganate or p-anisaldehyde staining solution and gently heat with a heat gun to develop the spots.[4]

• Optimization: Adjust the solvent ratio until the Rƒ value for the target product is between 0.2 and 0.4, with clear separation from major impurities.

Protocol: Flash Column Chromatography

• Column Packing: Prepare a slurry of silica gel in the initial, non-polar eluting solvent (e.g., 95:5 Hexane:Ethyl Acetate). Pack the column evenly, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of Dichloromethane or the initial eluent. For optimal results, use the dry loading technique described in the troubleshooting table.[8] Carefully add the sample to the top of the packed silica bed.

• Elution: Begin elution with the low-polarity solvent system determined from your TLC analysis.

• Gradient: Gradually and systematically increase the proportion of the polar solvent (e.g., Ethyl Acetate) according to a pre-determined gradient profile. A linear gradient is often sufficient.

• Fraction Collection: Collect fractions of a consistent volume throughout the elution process.

• Monitoring: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

Section 4: Visualizations and Data

Data Tables

Table 1: Impurity Profile and Chromatographic Behavior

Impurity Type	Example	Expected Rƒ vs. Product	Notes
Incompletely Benzylated	2,3,4-tri-O-benzyl-D-glucitol	Lower (More Polar)	Will have a significantly lower Rƒ and may require higher eluent polarity to elute.[2]
Incompletely Mesylated	2,3,4,6-tetra-O-benzyl-1-O-mesyl-D-glucitol	Lower (More Polar)	Rƒ will be lower than the product but likely higher than the incompletely benzylated species.
Benzylation Byproduct	Dibenzyl ether	Similar or Higher (Less Polar)	Often has an Rƒ close to the product. Requires careful gradient optimization for separation.[2]
Degradation Product	Anhydro-L-iditol derivative	Variable	Polarity can vary. May appear as unexpected spots on TLC.[3]

Process Diagrams

Caption: General experimental workflow for purification.

Caption: Troubleshooting decision tree for poor separation.

References

• Benchchem. Common byproducts in 2,3,4,6-Tetra-O-benzyl-D-glucopyranose synthesis and removal.
• ChemicalBook. 2,3,4,6-TETRA-O-BENZYL-D-GLUCONO-1,5-LACTONE | 13096-62-3.
• Benchchem. Technical Support Center: Purification of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose.
• Sigma-Aldrich. Troubleshooting Purification Methods.
• Teledyne Labs. Purification of simple carbohydrates with flash chromatography. (2023).
• PMC. Silica-Based Stationary Phase with Surface Bound N-Acetyl-glucosamine for Hydrophilic Interaction Liquid Chromatography.
• Teledyne ISCO. Strategies to Purify Carbohydrate Based Compounds.
• ResearchGate. What is a suitable solvent to crystallize 2,3,4,6-Tetra-O-benzyl-D-galactopyranose? (2012).
• ResearchGate. Thin Layer Chromatography of Carbohydrates. (2019).
• Biotage. Successful Flash Chromatography.
• Research & Reviews: Journal of Pharmaceutical Analysis. Carbohydrates as Building Blocks for the Synthesis of Medicinally Important Molecules. (2023).
• Benchchem. Technical Support Center: Purification of Peptides Synthesized with Z-Glu(otbu)-onp.
• PubMed. Optimization of carbohydrate silylation for gas chromatography. (2004).
• The Royal Society of Chemistry. Supporting information.
• Journal of the American Society for Mass Spectrometry. Thin-Layer Chromatography of Sugar Beet Carbohydrates.
• Cytiva. Protein purification troubleshooting guide.
• BOC Sciences. 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol.
• York Research Database. DISPLACEMENT-REACTIONS ON 2,3,4,6-TETRA-O-BENZYL-1,5-DI-O-SULFONYL-D-GLUCITOLS - SYNTHESIS OF (3R,4S)-3,4-DIBENZYLOXY-2-(2-BENZYLOXYETHYLIDENE)TETRAHYDROFURAN. (1993).

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pure.york.ac.uk [pure.york.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. rroij.com [rroij.com]
• 6. rsc.org [rsc.org]
• 7. 2,3,4,6-TETRA-O-BENZYL-D-GLUCONO-1,5-LACTONE | 13096-62-3 [chemicalbook.com]
• 8. biotage.com [biotage.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Solvent Conditions for 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol Reactions

Welcome to the technical support center dedicated to the chemistry of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile, yet challenging, carbohydrate derivative. Here, we address common issues encountered during its synthesis and subsequent reactions, with a focus on optimizing solvent conditions to achieve desired outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol and what are its primary applications?

A1: 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a poly-benzylated and di-mesylated derivative of D-glucitol. The benzyl groups serve as robust protecting groups for the hydroxyl functions at positions 2, 3, 4, and 6, while the mesyl (methanesulfonyl) groups at the primary positions (1 and 5) act as excellent leaving groups in nucleophilic substitution reactions.[] This structural arrangement makes it a valuable chiral building block and intermediate in complex organic synthesis, particularly in carbohydrate chemistry.[]

Its key applications include:

• Glycosylation Reactions: It can act as a precursor to glycosyl donors for the synthesis of oligosaccharides and glycoconjugates.[]

• Synthesis of Chiral Molecules: Its well-defined stereochemistry makes it a valuable starting material for the synthesis of enantiomerically pure compounds, including pharmaceuticals and natural product analogs.[]

• Method Development: The unique combination of protecting and activating groups allows chemists to test and optimize new synthetic methodologies.[]

• Precursor for Bioactive Molecules: It serves as a key intermediate in the synthesis of glycopeptide antibiotics and tumor-associated carbohydrate antigens.[]

Q2: Why is solvent selection so critical for reactions involving this molecule?

A2: Solvent selection is paramount because it directly influences the reaction mechanism, rate, and selectivity. For reactions involving the displacement of the mesyl groups, which typically proceed via an SN2 mechanism, the solvent's ability to solvate the nucleophile and the transition state is crucial.[2][3][4]

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These are generally preferred for SN2 reactions. They can solvate the counter-ion of the nucleophile but do not strongly solvate the nucleophile itself, leaving it "naked" and highly reactive.[2][3] This leads to a significant increase in reaction rates compared to protic solvents.

• Polar Protic Solvents (e.g., water, alcohols): These solvents can form strong hydrogen bonds with anionic nucleophiles, creating a "solvent cage" that significantly reduces their nucleophilicity and slows down SN2 reactions.[2][3][5]

• Nonpolar Solvents (e.g., Hexane, Toluene): These are generally poor choices for reactions involving charged nucleophiles as they cannot effectively solvate them, leading to very slow or no reaction.[2]

The choice of solvent can also influence the propensity for side reactions, such as elimination (E2) or intramolecular cyclization.

Q3: What are the most common side reactions observed, and how can they be minimized?

A3: The primary side reactions are intramolecular cyclization and elimination.

• Intramolecular Cyclization: The molecule can undergo intramolecular attack, for instance, by one of the ether oxygens on a mesylated carbon. For example, treatment of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol with tetrabutylammonium acetate in acetonitrile can lead to the formation of 1-O-acetyl-2,5-anhydro-3,4,6-tri-O-benzyl-L-iditol through nucleophilic attack by the oxygen at C-2 on C-5.[6][7] To minimize this, careful selection of the nucleophile and reaction conditions is necessary. Using a strong, external nucleophile in a high concentration can favor the intermolecular reaction.

• Elimination (E2): If a sterically hindered or strong base is used as the nucleophile, elimination to form an alkene can compete with substitution. This is more likely at higher temperatures. To mitigate this, it is advisable to use a good, non-basic nucleophile and maintain low reaction temperatures.[8]

Troubleshooting Guide

Issue 1: Low Yield or Incomplete Conversion in Nucleophilic Substitution Reactions

• Possible Cause: Poor solvent choice leading to low nucleophile reactivity.

• Solution: Switch to a polar aprotic solvent like DMF, DMSO, or acetonitrile. These solvents enhance the nucleophilicity of anionic reagents.[2] For instance, the reaction between bromoethane and potassium iodide is 500 times faster in acetone (a polar aprotic solvent) than in methanol (a polar protic solvent).

• Possible Cause: Insufficiently reactive nucleophile.

• Solution: Ensure the nucleophile is strong enough for the desired transformation. Negatively charged nucleophiles are generally more potent.[2] If possible, use a salt of the nucleophile with a large, non-coordinating counter-ion (e.g., tetrabutylammonium) to enhance its solubility and reactivity in organic solvents.

• Possible Cause: Steric hindrance around the reaction centers (C1 and C5).

• Solution: While the primary carbons C1 and C5 are generally accessible, the bulky benzyl groups on adjacent carbons can exert some steric influence.[4] Increasing the reaction temperature may be necessary, but this should be done cautiously to avoid promoting side reactions like elimination. A more effective strategy might be to use a smaller, highly reactive nucleophile.

Issue 2: Formation of an Intramolecular Cyclization Product

• Possible Cause: The rate of the intramolecular reaction is competitive with or faster than the desired intermolecular reaction. This is often observed with weaker external nucleophiles.

• Solution: Increase the concentration of the external nucleophile to favor the bimolecular (intermolecular) reaction pathway. Also, ensure that the chosen nucleophile is significantly more reactive than the internal nucleophilic centers (the ether oxygens). Using a highly polar aprotic solvent can also enhance the rate of the intermolecular SN2 reaction.

Issue 3: Difficulty in Purifying the Final Product

• Possible Cause: The product has similar polarity to the starting material or byproducts.

• Solution: Purification of protected carbohydrates can be challenging.[9][10]

  • Column Chromatography: Silica gel chromatography is a common method. A careful selection of the eluent system is crucial. A gradient elution from a nonpolar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) can effectively separate the less polar product from the more polar starting material.[10]

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexane) can be a highly effective purification method.[11]

  • High-Performance Liquid Chromatography (HPLC): For very challenging separations, recycling HPLC with specialized columns (e.g., pentafluorophenyl or phenyl hexyl stationary phases) can achieve high purity (≥99.5%).[9][12][13]

Table 1: Influence of Solvent on SN2 Reaction Rates

Solvent Type	Examples	Effect on Nucleophile	Impact on SN2 Rate
Polar Aprotic	DMF, DMSO, Acetonitrile, Acetone	Weakly solvates the nucleophile, leaving it "naked" and highly reactive.[2]	Significantly Increases
Polar Protic	Water, Methanol, Ethanol	Strongly solvates the nucleophile via hydrogen bonding, reducing its reactivity.[5]	Significantly Decreases
Nonpolar	Hexane, Toluene, Benzene	Does not effectively solvate charged nucleophiles.[14]	Very Slow or No Reaction

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution on 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq.) in anhydrous polar aprotic solvent (e.g., DMF or acetonitrile).

• Addition of Nucleophile: Add the nucleophile (2.2-3.0 eq.) to the stirred solution. If the nucleophile is a salt, ensure it is anhydrous. The use of a phase-transfer catalyst (e.g., tetrabutylammonium iodide) may be beneficial in some cases.

• Reaction: Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the progress by Thin Layer Chromatography (TLC). The product is expected to be less polar than the starting di-mesylate.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into cold water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography or recrystallization.

Visualizations

Diagram 1: General SN2 Reaction Workflow

Caption: Workflow for a typical SN2 reaction.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

References

• Liu, Y., Xu, Y., Jung, S. H., & Chae, J. (2012). A Facile and Green Protocol for Nucleophilic Substitution Reactions of Sulfonate Esters by Recyclable Ionic Liquids [bmim][X]. Synlett, 23(18), 2663-2666. Available from: [Link]

• Characteristics of the SN2 Reaction. (2024, March 17). Chemistry LibreTexts. Available from: [Link]

• SN2 Effect of Solvent. OpenOChem Learn. Available from: [Link]

• Profiling sulfonate ester stability: identification of complementary protecting groups for the synthesis of sulfonated molecules. PMC. Available from: [Link]

• SN 2 reaction. (2020, September 26). L.S.College, Muzaffarpur. Available from: [Link]

• What is the effect of solvent on SN2? (2018, May 13). Quora. Available from: [Link]

• Fowler, P. A., Haines, A. H., Taylor, R. J. K., Chrystal, E. J. T., & Gravestock, M. B. (1993). DISPLACEMENT-REACTIONS ON 2,3,4,6-TETRA-O-BENZYL-1,5-DI-O-SULFONYL-D-GLUCITOLS - SYNTHESIS OF (3R,4S)-3,4-DIBENZYLOXY-2-(2-BENZYLOXYETHYLIDENE)TETRAHYDROFURAN. York Research Database. Available from: [Link]

• Nucleophilic Substitution of Tertiary Sulfonamides: Construction of Sulfonate Esters. (2025, February 27). Organic Letters - ACS Publications. Available from: [Link]

• Substrate Effects in SN2 Reactions. Scribd. Available from: [Link]

• Demchenko, A. V., et al. (2016). Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. PMC. Available from: [Link]

• Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. Chemical Communications (RSC Publishing). Available from: [Link]

• Fowler, P. A., Haines, A. H., Taylor, R. J. K., Chrystal, E. J. T., & Gravestock, M. B. (1993). Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran. RSC Publishing. Available from: [Link]

• Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. ResearchGate. Available from: [Link]

• Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. (2023, April 17). Available from: [Link]

• Strategies to Purify Carbohydrate Based Compounds. Teledyne ISCO. Available from: [Link]

• Protocol for the purification of protected carbohydrates: Toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. (2016, October 17). ResearchGate. Available from: [Link]

• Catalytic Mesylation of Alcohols: A Highly Productive Process for Trifluoroethyl Mesylate. (2006, February 10). Organic Process Research & Development - ACS Publications. Available from: [Link]

• Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates. (2002, August 31). MDPI. Available from: [Link]

• Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. (2023, January 22). Available from: [Link]

• Converting an Alcohol to a Sulfonate Ester. (2014, August 9). Chemistry LibreTexts. Available from: [Link]

• Mesylates and Tosylates with Practice Problems. Chemistry Steps. Available from: [Link]

• All About Tosylates and Mesylates. (2015, March 10). Master Organic Chemistry. Available from: [Link]

• Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose ... (1995). Google Patents.
• Process for the production of 1,6-anhydro sugars. (2021). Google Patents.

• Synthesis of the antibiotic 1,5-dideoxy-1,5-imino-D-glucitol; concomitant formation of the D-mannitol analogue. ResearchGate. Available from: [Link]

• A kind of synthetic method of 2,3,4,6 tetrabenzyl D glucopyranoses. (2018). Google Patents.

• Synthesis of Heparan Sulfate- and Dermatan Sulfate-Related Oligosaccharides via Iterative Chemoselective Glycosylation Exploiting Conformationally Disarmed [2.2.2] l-Iduronic Lactone Thioglycosides. (2019, November 1). ACS Publications. Available from: [Link]

• An efficient synthesis of 1,6-anhydro-N-acetylmuramic acid from N-acetylglucosamine. (2017, December 11). Available from: [Link]

• Novel protecting groups in carbohydrate chemistry. (2010, June 26). Comptes Rendus de l'Académie des Sciences. Available from: [Link]

• Mohamed, S., & Ferro, V. (2015). Synthetic Approaches to L-Iduronic Acid and L-Idose: Key Building Blocks for the Preparation of Glycosaminoglycan Oligosaccharides. Advances in Carbohydrate Chemistry and Biochemistry, 72, 21-61. Available from: [Link]

• Synthesis of iduronic acid building blocks for the modular assembly of glycosaminoglycans. (2003, September 19). Available from: [Link]

• Synthesis of 2,3,4,6-tetra-O-benzyl-D-glucal on the gram scale. A convenient method for its facile synthesis and subsequent stereoselective cyclopropanation. (2025, August 6). ResearchGate. Available from: [Link]

• in the chemical literature: SN2 reaction on a mesylate. (2019, October 1). YouTube. Available from: [Link]

• Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones via Silica-Supported HClO4 Catalysis. (2019, February 7). Frontiers. Available from: [Link]

• Reactions of Carbohydrates. Available from: [Link]

• Alcohol to Mesylate using MsCl, base. Organic Synthesis. Available from: [Link]

• Molecular structures of 1,5‐anhydro‐d‐glucitol derivatives. ResearchGate. Available from: [Link] 43.[][15]-Hydride Shift Triggered N-Dealkylative Cyclization into 2-Oxo-1,2,3,4-tetrahydroquinoline-3-carboxylates via Boronate Complexes. (2022). MDPI. Available from: [Link]

Sources

• 2. chem.libretexts.org [chem.libretexts.org]
• 3. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. quora.com [quora.com]
• 6. pure.york.ac.uk [pure.york.ac.uk]
• 7. Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. teledyneisco.com [teledyneisco.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. purechemistry.org [purechemistry.org]
• 15. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]

reducing reaction time for 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol nucleophilic substitution

Welcome to the technical support guide for the nucleophilic substitution of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile intermediate and seek to overcome a common yet critical challenge: reducing reaction time while maintaining product yield and purity. This guide moves beyond standard protocols to provide in-depth, field-proven insights into the causality behind experimental choices, empowering you to troubleshoot and optimize your synthetic strategy effectively.

The conversion of this dimesylate is a cornerstone reaction for synthesizing a variety of target molecules, most notably 1,5-dideoxy-1,5-imino-D-glucitol (DNJ), a potent glucosidase inhibitor. However, the reaction's kinetics can be sluggish due to the sterically demanding nature of the substrate. This guide provides a structured approach to diagnosing and resolving issues of slow reactivity.

Section 1: Foundational Principles & Reaction Kinetics

Before troubleshooting, a firm grasp of the underlying mechanism is essential. The substitution at the C1 and C5 positions of the glucitol backbone proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.

Q1: What is the reaction mechanism, and why is it often slow?

Answer: The reaction is a classic SN2 displacement. A nucleophile (Nu⁻) attacks the electrophilic primary carbons (C1 and C5), displacing the mesylate leaving groups in a single, concerted step.

The reaction rate is governed by the equation: Rate = k[Substrate][Nucleophile]. Several factors can contribute to a slow reaction rate:

• Steric Hindrance: The four bulky benzyl (Bn) protecting groups on the glucitol backbone create a sterically crowded environment. While the reaction centers are primary carbons, which are typically ideal for SN2 reactions, the adjacent benzyl groups can impede the nucleophile's backside attack trajectory.[1][2]

• Nucleophile Reactivity: The intrinsic reactivity of the chosen nucleophile is paramount. Weak or poorly solvated nucleophiles will result in significantly longer reaction times.[3][4]

• Solvent Effects: The solvent plays a critical role in stabilizing the transition state and solvating the reactants. An inappropriate solvent can drastically hinder the reaction.[5]

Caption: SN2 reaction pathway for the dimesylate substrate.

Q2: Why is mesylate (OMs) such an effective leaving group?

Answer: A good leaving group must be a stable species after it departs with the electron pair from its bond to carbon.[6] The mesylate anion is the conjugate base of methanesulfonic acid, a very strong acid (pKa ≈ -1.9). This means the mesylate anion is a very weak base. Its stability is derived from the delocalization of the negative charge across the three oxygen atoms through resonance, which prevents it from easily reattaching to the carbon electrophile.[7][8] This makes the departure of the mesylate group thermodynamically favorable and facilitates the forward reaction.

Section 2: Troubleshooting Guide for Slow Reactions

This section directly addresses the core issue of reducing reaction time through a series of common troubleshooting questions.

Q3: My reaction is taking days to reach completion. What is the first parameter I should change?

Answer: Before increasing temperature, which can introduce side reactions, the most impactful and safest parameters to optimize are the solvent and the nucleophile concentration .

The choice of solvent is arguably the most critical factor for SN2 reactions.[4][5] You must use a polar aprotic solvent . These solvents possess strong dipoles to dissolve charged species but lack acidic protons.

• Why Polar? To dissolve the ionic nucleophile and stabilize the charged transition state.

• Why Aprotic? Protic solvents (like water or alcohols) have O-H or N-H bonds. They form a "cage" around the anionic nucleophile via hydrogen bonding, which stabilizes it, blunts its reactivity, and increases its steric bulk, thereby slowing the reaction.[5] Polar aprotic solvents, in contrast, solvate the counter-ion (e.g., Na⁺ or K⁺) effectively while leaving the nucleophile "naked" and highly reactive.[2]

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Key Considerations
DMF (Dimethylformamide)	37	153	Excellent dissolving power. Can be difficult to remove under vacuum.
DMSO (Dimethyl sulfoxide)	47	189	Highly polar, excellent for dissolving salts. High boiling point requires care during workup.
Acetonitrile (MeCN)	36	82	Lower boiling point, easier to remove. May have lower solvating power for some salts.
THF (Tetrahydrofuran)	7.5	66	Less polar, but often used. May not be optimal for sluggish reactions.

Recommendation: If you are using a less polar solvent like THF, switching to DMF or DMSO will almost certainly accelerate your reaction. Additionally, ensuring your nucleophile concentration is adequate (typically 2.5-5 equivalents for a disubstitution) is crucial for driving the bimolecular reaction forward.

Caption: Troubleshooting flowchart for slow SN2 reactions.

Q4: I've optimized my solvent. Can I just heat the reaction to speed it up?

Answer: Yes, increasing the temperature will increase the reaction rate, as it provides the necessary activation energy. However, you must proceed with caution. High temperatures disproportionately favor the competing elimination (E2) pathway over substitution (SN2).[9][10]

• Thermodynamic Consideration: Elimination reactions typically have a higher positive entropy change (ΔS) than substitution reactions because they produce more product molecules. According to the Gibbs free energy equation (ΔG = ΔH - TΔS), the -TΔS term becomes more negative at higher temperatures, making elimination more favorable.[10]

• Practical Recommendation: Increase the temperature incrementally. For example, if your reaction is slow at 60 °C in DMF, try increasing to 80 °C and monitoring carefully by TLC for the appearance of new, more nonpolar spots, which could indicate elimination products (alkenes). A temperature range of 80-100 °C is often a good balance for this substrate.

Q5: I am seeing byproducts on my TLC plate. What are they and how can I avoid them?

Answer: The most likely byproduct is the mono-substituted compound, arising from incomplete reaction. If you see new, less polar spots, they are likely elimination products.

• Mono-substitution: This occurs if the reaction is stopped prematurely or if an insufficient amount of nucleophile is used. Ensure you are using at least 2.2 equivalents of the nucleophile and allow the reaction to proceed until the mono-substituted intermediate is consumed (as monitored by TLC).

• E2 Elimination: If the nucleophile used is also a strong base (e.g., an alkoxide), it can abstract a proton from a carbon adjacent to the mesylate (C2 or C4), leading to an alkene. While the primary mesylates at C1 and C5 are less prone to elimination than secondary ones, it can still occur at high temperatures with strong, sterically hindered bases.[9]

Mitigation Strategy:

• Use a nucleophile that is a weak base but a strong nucleophile (e.g., azide ion, N₃⁻; or iodide, I⁻).

• Avoid excessively high temperatures.

• Use a less sterically hindered base if one is required for your nucleophile.

Caption: Competing SN2 and E2 reaction pathways.

Section 3: Optimized Experimental Protocol

This protocol for the synthesis of the diazide precursor to 1,5-dideoxy-1,5-imino-D-glucitol is provided as a validated starting point.

Objective: To perform a double nucleophilic substitution on 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol with sodium azide.

Materials:

• 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq)

• Sodium Azide (NaN₃) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (Saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol (1.0 eq) and sodium azide (3.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with dry argon or nitrogen three times.

• Solvent Addition: Add anhydrous DMF via syringe to achieve a substrate concentration of approximately 0.1 M.

• Reaction: Heat the reaction mixture to 80-90 °C in an oil bath with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase such as Hexanes:Ethyl Acetate (3:1). The product should have a higher Rf value than the starting material. The reaction is typically complete within 12-24 hours.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into a separatory funnel containing an equal volume of deionized water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers and wash twice with water, then once with brine to remove residual DMF.

• Drying and Concentration: Dry the combined organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield the pure 1,5-diazido product.

Section 4: Frequently Asked Questions (FAQs)

• Q: Can I use a phase-transfer catalyst (PTC) to accelerate the reaction?

  • A: Yes. For nucleophiles with poor solubility in organic solvents (like NaN₃ or KCN), adding a catalytic amount (5-10 mol%) of a PTC like tetrabutylammonium iodide (TBAI) or a crown ether (e.g., 18-crown-6 for potassium salts) can significantly increase the reaction rate. The PTC transports the nucleophile into the organic phase, increasing its effective concentration.[11]

• Q: What is the difference between using a mesylate and a tosylate (OTs) as a leaving group?

  • A: Mesylates and tosylates have very similar leaving group abilities and are often used interchangeably.[8] Tosylates are slightly larger, which can sometimes make crystallization easier. Mesylates are smaller and slightly more reactive in some cases.[12] For this specific substrate, either should work well, and the choice often comes down to laboratory availability or precedent.

• Q: How do I confirm that the substitution was successful and that I have the correct product?

  • A: A combination of analytical techniques is recommended. ¹H and ¹³C NMR spectroscopy will show characteristic shifts for the protons and carbons at the C1 and C5 positions. For example, in an azidation, the upfield shift of the C1/C5 protons is indicative of successful substitution. High-resolution mass spectrometry (HRMS) will confirm the exact mass of the desired product, verifying its elemental composition.

References

• Westin, J. Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Jack Westin. [Link]

• Nucleophilic Substitution (SN1, SN2). Organic Chemistry Portal. [Link]

• Mesylates and Tosylates with Practice Problems. Chemistry Steps. [Link]

• Bickelhaupt, F. M., & Houk, K. N. (2017). Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent. Chemical Reviews, 117(5), 4784–4827. Published by the American Chemical Society. [Link]

• Ashenhurst, J. (2015, March 10). All About Tosylates and Mesylates. Master Organic Chemistry. [Link]

• Li, W., et al. (2023). Nucleophilic Substitution of Tertiary Sulfonamides: Construction of Sulfonate Esters. Organic Letters. Published by the American Chemical Society. [Link]

• Converting an Alcohol to a Sulfonate Ester. (2014, August 9). Chemistry LibreTexts. [Link]

• Extra Topics on Nucleophilic Substitution Reactions. Organic Chemistry I. [Link]

• Liu, Y., et al. (2012). A Facile and Green Protocol for Nucleophilic Substitution Reactions of Sulfonate Esters by Recyclable Ionic Liquids [bmim][X]. Synlett, 23, 2663-2666. [Link]

• Bernotas, R. C., & Ganem, B. (1984). Synthesis of the antibiotic 1,5-dideoxy-1,5-imino-D-glucitol; concomitant formation of the D-mannitol analogue. Tetrahedron Letters, 25(2), 165-168. [Link]

• Ashenhurst, J. (2012, December 19). SN1 vs E1 and SN2 vs E2 : The Temperature. Master Organic Chemistry. [Link]

• Ashenhurst, J. Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Master Organic Chemistry. [Link]

• Wang, Y., et al. (2021). Green synthesis of 1,5-dideoxy-1,5-imino-ribitol and 1,5-dideoxy-1,5-imino-dl-arabinitol from natural d-sugars over Au/Al2O3 and SO42−/Al2O3 catalysts. Scientific Reports, 11(1), 16867. [Link]

• Characteristics of the SN2 Reaction. (2024, March 17). Chemistry LibreTexts. [Link]

• Nucleophilic Substitution Reactions (Summary). (2022, July 18). Chemistry LibreTexts. [Link]

• Painter, T. O., et al. (2020). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. The Journal of Organic Chemistry. [Link]

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions. (2022, December 2). Chemistry Steps. [Link]

• Codée, J. D. C., et al. (2005). Stereoselective C-Glycoside Formation with 2-O-Benzyl-4,6-O-benzylidene Protected 3-Deoxy Gluco-and Mannopyranoside Donors. Organic Letters, 7(16), 3405–3408. [Link]

• Zhang, Y., et al. (2024). Technological Research on Preparation of Alkyl Polyglycoside by High-Gravity Impinging Stream-Rotating Packed Bed. Molecules, 29(5), 988. [Link]

• Nucleophilic Acyl Substitution Reactions. (2024, September 30). Chemistry LibreTexts. [Link]

• SN2 Reaction Mechanism. (2025, June 12). Chemistry Steps. [Link]

• Effect of Temperature on Elimination and Substitution Reactions. (2023, March 18). YouTube. [Link]

• Process for the preparation of D-glucitol.... (2021, February 9).

• Teixeira, R. R., et al. (2012). Reactions of N‐, S‐ and O‐Nucleophiles with 3,4,6‐Tri‐O‐benzyl‐D‐glucal Mediated by Triphenylphosphane Hydrobromide versus Those with HY Zeolite. European Journal of Organic Chemistry, 2012(28), 5513-5523. [Link]

• Ganapathy, S., et al. (1982). Nucleophilic substitution at a benzylic carbon by an ambident nucleophile. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 91(4), 337-343. [Link]

• Friščić, T., & Fábián, L. (2017). Solid-state mechanochemical ω-functionalization of poly(ethylene glycol). Beilstein Journal of Organic Chemistry, 13, 1963–1969. [Link]

• Leaving group. Wikipedia. [Link]

• Srogl, J., & Kočovský, P. (2020). Nucleophilic Substitution at Tetracoordinate Sulfur.... Molecules, 25(6), 1428. [Link]

• Oxygen As A Leaving Group Using Tosylate And Mesylate in Substitution and Elimination Reactions. (2013, August 17). YouTube. [Link]

• Smith, D. K., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society, 140(4), 1479–1486. [Link]

• Nucleophilic Substitution Reactions. [Link]

• Substitution Reactions of Halogenoalkanes. Save My Exams. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. SN2 Reaction Mechanism [chemistrysteps.com]
• 3. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
• 4. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 6. Leaving group - Wikipedia [en.wikipedia.org]
• 7. jackwestin.com [jackwestin.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for Purity Analysis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

Introduction

In the synthesis of complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs), rigorous purity assessment is not merely a quality control checkpoint; it is a foundational pillar of safety and efficacy. The compound 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a critical chiral building block and intermediate in the synthesis of advanced glycoconjugates and bioactive molecules.[] Its structural integrity and purity directly impact the stereochemistry and quality of subsequent products. Consequently, a validated, robust, and reliable analytical method for its purity determination is indispensable.

This guide provides an in-depth comparison of different High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of this specific compound. We will move beyond a simple recitation of protocols to explore the scientific rationale behind methodological choices, grounded in the physicochemical properties of the analyte and the rigorous standards set by global regulatory bodies. The objective is to equip researchers, scientists, and drug development professionals with a comprehensive framework for selecting, developing, and validating an HPLC method that is truly fit for its intended purpose, as mandated by guidelines from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[2][3][4]

The Regulatory Imperative: A Framework for Validation

Analytical method validation is a formal process that demonstrates an analytical procedure is suitable for its intended use.[2] The ICH Q2(R2) guideline provides a harmonized framework for what constitutes a valid analytical procedure, ensuring that a method validated in one region is recognized globally.[5][6] This process is not a one-time event but a continuous lifecycle that begins during method development.[5] The core validation characteristics for a purity and assay method include specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[7][8]

The relationship and typical flow of these validation activities are illustrated below.

Sources

• 2. ema.europa.eu [ema.europa.eu]
• 3. scribd.com [scribd.com]
• 4. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. scribd.com [scribd.com]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

comparing 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol with 1,5-di-O-tosyl analogs

An In-Depth Comparative Analysis for Synthetic Chemists: 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol vs. its 1,5-di-O-tosyl Analog

In the realm of complex carbohydrate and polyol chemistry, the strategic introduction of good leaving groups is paramount for subsequent stereocontrolled transformations. Among the most utilized are sulfonate esters, with mesylates (methanesulfonates) and tosylates (p-toluenesulfonates) being frontline choices. This guide provides a detailed comparative analysis of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol and its 1,5-di-O-tosyl analog, offering insights into their synthesis, reactivity, and practical applications to aid researchers in making informed decisions for their synthetic campaigns.

Introduction: The Role of Sulfonate Esters in Polyol Chemistry

The conversion of hydroxyl groups into sulfonate esters is a fundamental strategy in organic synthesis. This transformation dramatically alters the character of the oxygen atom, converting it from a poor leaving group (hydroxide) into an excellent one. The efficacy of the sulfonate ester as a leaving group is attributed to the ability of the sulfonate anion to stabilize the negative charge through resonance across the three oxygen atoms.

Both mesylates and tosylates are widely employed for this purpose, and the choice between them can have subtle but significant implications for a synthetic route. This comparison focuses on the di-substituted D-glucitol core, a versatile building block in the synthesis of various biologically active molecules and chiral ligands.

Synthesis and Purity Considerations

The preparation of both the dimesylate and the ditosylate follows a standard protocol involving the reaction of the parent diol, 2,3,4,6-tetra-O-benzyl-D-glucitol, with the corresponding sulfonyl chloride in the presence of a base, typically pyridine or triethylamine, in a suitable solvent like dichloromethane (DCM).

Comparative Synthesis Overview

Parameter	2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol	2,3,4,6-tetra-O-benzyl-1,5-di-O-tosyl-D-glucitol
Reagent	Methanesulfonyl chloride (MsCl)	p-Toluenesulfonyl chloride (TsCl)
Reactivity	MsCl is generally more reactive than TsCl.	TsCl is less reactive, sometimes requiring slightly more forcing conditions or longer reaction times.
Purification	Often purified by column chromatography. May present as an oil or a low-melting solid, which can complicate handling and purification.	Frequently crystalline and can often be purified by recrystallization, which is advantageous for scalability and achieving high purity.
Byproducts	Pyridinium hydrochloride or triethylammonium hydrochloride.	Pyridinium hydrochloride or triethylammonium hydrochloride.

The higher reactivity of methanesulfonyl chloride can be a double-edged sword. While it may lead to faster reaction times, it can also result in side reactions if not carefully controlled, especially in the presence of multiple hydroxyl groups of varying reactivity. Conversely, the often-crystalline nature of tosylated products is a significant practical advantage, facilitating purification and handling.

Caption: General synthetic routes to the dimesylate and ditosylate analogs.

Reactivity and Mechanistic Considerations

The primary function of both the mesyloxy and tosyloxy groups is to serve as a leaving group in nucleophilic substitution (SN2) or elimination (E2) reactions. The relative reactivity of the two is a subject of ongoing discussion and can be context-dependent.

Electronic and Steric Effects

• Electronic Effects: The tosylate group has an electron-donating methyl group on the phenyl ring, which, in principle, slightly reduces the electrophilicity of the sulfonate sulfur and the stability of the departing anion compared to the mesylate. The mesylate group, with its electron-donating methyl group directly attached to the sulfur, is sterically less demanding.

• Steric Effects: The tosylate group is significantly bulkier than the mesylate group. This steric hindrance can influence the rate of nucleophilic attack, particularly with bulky nucleophiles.

In many practical scenarios, the differences in reactivity are minor and the two are used interchangeably. However, for sterically hindered substrates or when subtle differences in reactivity are required for selective transformations, the choice can be critical. Some studies suggest that mesylates are slightly more reactive in SN2 reactions due to their smaller size.

A Comparative Guide to Stereochemical Retention in 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol Derivatives

This guide provides an in-depth technical comparison of the factors governing stereochemical retention versus inversion in nucleophilic substitution reactions of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol derivatives. For researchers in carbohydrate chemistry and drug development, understanding and controlling the stereochemical outcome of such reactions is paramount for the synthesis of complex, biologically active molecules. This document will explore the mechanistic underpinnings of these reactions, supported by experimental data, to provide a predictive framework for synthetic planning.

Introduction: The Dichotomy of Stereochemical Outcomes

2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a versatile chiral building block in synthetic organic chemistry.[1] The presence of mesyl groups at the primary C-1 and C-5 positions activates these centers for nucleophilic substitution. However, the stereochemical outcome of these reactions is not always straightforward and is profoundly influenced by the participation of neighboring groups, particularly the benzyl ether at the C-2 position. This guide will dissect the two primary competing pathways:

• Stereochemical Inversion: Often driven by intramolecular cyclization, where a neighboring group acts as an internal nucleophile.

• Stereochemical Retention: Achieved through neighboring group participation (NGP) that proceeds via a "double displacement" or "double inversion" mechanism.[2]

The choice of nucleophile, solvent, and reaction conditions can tip the balance in favor of one pathway over the other, leading to either the retention or inversion of the original stereochemistry.

Mechanistic Insights: A Tale of Two Pathways

The stereochemical fate of a substitution reaction at C-1 or C-5 of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is a consequence of a kinetic competition between intermolecular and intramolecular nucleophilic attack. The flexible, acyclic nature of the glucitol backbone allows for conformational arrangements that facilitate these competing pathways.

Pathway to Inversion: Intramolecular Cyclization via O-2 Participation

Experimental evidence has shown that under certain conditions, the C-2 benzyl ether can act as an intramolecular nucleophile, leading to the formation of a cyclic intermediate and subsequent inversion of stereochemistry at the C-5 position.

A key example is the reaction of 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol with tetrabutylammonium acetate in acetonitrile. In this case, the oxygen of the C-2 benzyl ether attacks the electrophilic C-5 center, displacing the mesylate group and forming a five-membered anhydro-L-iditol ring. This intramolecular Sₙ2 attack necessarily proceeds with inversion of the stereocenter at C-5. The external nucleophile (acetate) then attacks the C-1 mesylate in a standard Sₙ2 fashion.

Caption: Intramolecular cyclization leading to inversion at C-5.

This pathway highlights the nucleophilic potential of the ether oxygen, which, when sterically accessible to the reaction center, can dominate the reaction course.

Pathway to Retention: Neighboring Group Participation and Double Displacement

In contrast, stereochemical retention can be achieved when the neighboring group participates in a way that facilitates a double displacement reaction. In this scenario, the participating group first displaces the leaving group in an intramolecular Sₙ2 reaction, forming a cyclic intermediate with inversion of configuration. Subsequently, the external nucleophile attacks this intermediate in a second Sₙ2 reaction, leading to a second inversion. The net result of these two consecutive inversions is the retention of the original stereochemistry.

For 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, the C-2 benzyl ether can participate in this manner, particularly at the C-1 position. The oxygen of the C-2 benzyl ether can attack C-1, displacing the mesylate and forming a transient five-membered ring intermediate. An external nucleophile then attacks C-1, opening the ring and resulting in a product with the same stereochemistry as the starting material at C-1.

Caption: Neighboring group participation leading to retention via double displacement.

This pathway is more likely to occur when the external nucleophile is sufficiently reactive and when the conformation required for intramolecular attack is favorable.

Comparative Analysis: Factors Influencing the Stereochemical Outcome

The competition between these two pathways is dictated by a subtle interplay of steric and electronic factors.

Factor	Favors Inversion (Intramolecular Cyclization)	Favors Retention (Double Displacement)	Rationale
Reaction Center	C-5	C-1	The proximity of the C-2 oxygen to C-5 in certain conformations facilitates intramolecular attack. The C-1 position is more susceptible to direct NGP from the C-2 oxygen to form a five-membered ring intermediate.
Nucleophile	Weakly nucleophilic conditions that allow time for intramolecular rearrangement.	Strong, small nucleophiles that can readily participate in the second Sₙ2 step.	A highly reactive external nucleophile is more likely to intercept the NGP intermediate before other rearrangements can occur.
Solvent	Polar aprotic solvents that can stabilize the transition state of the intramolecular cyclization.	Solvents that do not strongly solvate the nucleophile, thus increasing its reactivity.	Solvent choice can modulate the nucleophilicity of the external nucleophile and the stability of charged intermediates.
Leaving Group	A very good leaving group that readily dissociates, allowing for intramolecular attack.	A good leaving group is necessary for both steps of the double displacement mechanism.	The nature of the leaving group influences the rate of both the initial displacement and the subsequent ring-opening.

Experimental Protocols

To provide a practical context for the discussed mechanisms, detailed experimental protocols for the synthesis of the starting material and a representative reaction are provided below.

Synthesis of 2,3,4,6-Tetra-O-benzyl-D-glucitol

This procedure involves the benzylation of D-glucose, followed by reduction of the anomeric center.

Caption: Synthetic workflow for 2,3,4,6-tetra-O-benzyl-D-glucitol.

Step 1: Synthesis of 2,3,4,6-Tetra-O-benzyl-D-glucopyranose [1][3][4]

A well-established two-step procedure starting from methyl α-D-glucopyranoside is recommended for its high yield and selectivity.

• Benzylation: Methyl α-D-glucopyranoside is dissolved in an anhydrous aprotic solvent such as N,N-Dimethylformamide (DMF). Under an inert atmosphere (e.g., nitrogen), a strong base like sodium hydride (NaH) is added portion-wise. After the initial reaction subsides, benzyl chloride or benzyl bromide is added dropwise at a controlled temperature (typically 0-15 °C). The reaction is then allowed to warm to room temperature and stirred until completion, as monitored by Thin Layer Chromatography (TLC).

• Hydrolysis: The resulting methyl 2,3,4,6-tetra-O-benzyl-α-D-glucopyranoside is then subjected to acidic hydrolysis. A mixture of a strong acid (e.g., hydrochloric acid or sulfuric acid) in an alcohol or acetic acid is used to selectively cleave the anomeric methyl group. The product, 2,3,4,6-tetra-O-benzyl-D-glucopyranose, often precipitates from the reaction mixture upon cooling.

Step 2: Reduction to 2,3,4,6-Tetra-O-benzyl-D-glucitol

The purified 2,3,4,6-tetra-O-benzyl-D-glucopyranose is dissolved in a suitable alcoholic solvent (e.g., methanol or ethanol). Sodium borohydride (NaBH₄) is added portion-wise at 0 °C. The reaction is stirred and allowed to warm to room temperature until the starting material is consumed (monitored by TLC). The reaction is then quenched, and the product is isolated through standard work-up procedures.

Mesylation of 2,3,4,6-Tetra-O-benzyl-D-glucitol

This protocol outlines the conversion of the diol to the corresponding dimesylate.

• The 2,3,4,6-tetra-O-benzyl-D-glucitol is dissolved in a dry, aprotic solvent like dichloromethane (DCM) or pyridine and cooled to 0 °C.

• A base, such as triethylamine or pyridine, is added, followed by the dropwise addition of methanesulfonyl chloride (mesyl chloride).

• The reaction is stirred at 0 °C and may be allowed to warm to room temperature to ensure complete reaction. Progress is monitored by TLC.

• Upon completion, the reaction is quenched with water or an aqueous solution, and the product, 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, is extracted and purified.

Representative Nucleophilic Substitution: Inversion at C-5

The following protocol is adapted from the work of Fowler et al. and demonstrates the intramolecular cyclization leading to inversion.

• 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is dissolved in anhydrous acetonitrile.

• Tetrabutylammonium acetate is added, and the mixture is heated to reflux.

• The reaction is monitored by TLC for the consumption of the starting material.

• After completion, the solvent is removed, and the residue is purified by column chromatography to yield 1-O-acetyl-2,5-anhydro-3,4,6-tri-O-benzyl-L-iditol.

Conclusion

The stereochemical outcome of nucleophilic substitution reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol derivatives is a finely balanced interplay between intramolecular and intermolecular pathways. While intramolecular attack of the C-2 oxygen at the C-5 position leads to a predictable inversion of stereochemistry, the potential for neighboring group participation at the C-1 position offers a route to stereochemical retention via a double displacement mechanism. A thorough understanding of these competing pathways, and the factors that influence them, is crucial for the rational design of synthetic routes to complex chiral molecules. By carefully selecting the reaction center, nucleophile, and conditions, researchers can strategically control the stereochemical outcome to achieve their desired synthetic targets.

References

• Fowler, P. A., Haines, A. H., Taylor, R. J. K., Chrystal, E. J. T., & Gravestock, M. B. (1993). Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran. Journal of the Chemical Society, Perkin Transactions 1, (10), 1221-1226.

• Khan Academy. (n.d.). Double replacement reactions (double displacement). [Link]

• Scribd. (n.d.). Double Displacement Reaction Examples. [Link]

• University of Wisconsin-Platteville. (n.d.). Experiment 6 - Exploring Double Displacement Reactions. [Link]

• Westlake University. (2023, October 12). New Approach Facilitates Chiral Amino Alcohol Synthesis. [Link]

• ResearchGate. (n.d.). Simple and efficient synthesis of chiral amino alcohols with an amino acid-based skeleton. [Link]

• MDPI. (2022, January 5). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. [Link]

• MDPI. (2013, October 2). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. [Link]

• Arkivoc. (n.d.). Synthesis of novel chiral β-amino alcohols and diamino alcohols from products of Ugi 3-component reaction. [Link]

• Google Patents. (n.d.). DE19534366C2 - Process for the preparation of 2,3,4,6-tetra-O-benzyl-D-glucopyranose ....

• Semantic Scholar. (1966). Synthesis of 1,3-anhydro-D-glucitol and some derivatives of 1,5-anhydro-D-glucitol. [Link]

• ResearchGate. (n.d.). Molecular structures of 1,5‐anhydro‐d‐glucitol derivatives. [Link]

• RSC Publishing. (2023, January 17). The correlation of sulfonation reaction kinetics with the degree of sulfonation (DS) and its effects on microstructure and morphology of electrospun fibers for the membrane of fuel cells. [Link]

• PMC. (n.d.). The correlation of sulfonation reaction kinetics with the degree of sulfonation (DS) and its effects on microstructure and morphology of electrospun fibers for the membrane of fuel cells. [Link]

• Organic Chemistry Portal. (2022). Synthesis of Isoxazoles via One-Pot Oxidation/Cyclization Sequence from Propargylamines. [Link]

• ScienceDirect. (2014). Intramolecular cyclization of β-nitroso-o-quinone methides. A theoretical endoscopy of a potentially useful innate `reclusive' reaction. [Link]

• PMC. (n.d.). Neighboring-Group Participation by C-2 Acyloxy Groups: Influence of the Nucleophile and Acyl Group on the Stereochemical Outcome of Acetal Substitution Reactions. [Link]

• ResearchGate. (2025, August 6). Synthesis of 2,3,4,6-tetra-O-benzyl-D-glucal on the gram scale. A convenient method for its facile synthesis and subsequent stereoselective cyclopropanation. [Link]

• ResearchGate. (n.d.). STUDIES ON THE STEREOCHEMISTRY OF THEONEZOLIDES A - ~ 1 : ELUCIDATION OF THE RELATIVE CONFIGURATIONS OF 1,3-DIOL MOIETIES OF THE. [Link]

• MDPI. (2024, October 31). Influence of pH on the Formation of Benzyl Ester Bonds Between Dehydrogenation Polymers and Konjac Glucomannan. [Link]

• Beilstein Journals. (2025, August 12). Transition-state aromaticity and its relationship with reactivity in pericyclic reactions. [Link]

• Wiley Online Library. (2009, April 21). Self-Assembly of Poly(γ-benzyl L-glutamate)-graft-Poly(ethylene glycol) and Its Mixtures with Poly(γ-benzyl L-glutamate) Homopolymer in Aqueous Media. [Link]

• ScienceDirect. (2009). Synthesis of poly(g-benzyl-l-glutamate) (PBLG) as a hydrophobic precursor for amphiphilic triblock copolymers. [Link]

• RSC Publishing. (n.d.). Synthesis and characterizations of poly (γ-benzyl-L-glutamate) (PBG). [Link]

• Organic Chemistry Portal. (2023). Oxidative Deprotection of Benzyl Protecting Groups for Alcohols by an Electronically Tuned Nitroxyl-Radical Catalyst. [Link]

• Royal Society of Chemistry. (2017). Investigation on the controlled synthesis and post-modification of poly-[(N-2-hydroxyethyl)-aspartamide]-based polymers. [Link]

• Amanote Research. (n.d.). (PDF) Intramolecular Cyclization of 4-Am. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bio-materials.com.cn [bio-materials.com.cn]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Comparison Guide: Evaluating Leaving Group Efficacy in Complex Carbohydrate Scaffolds (Mesylates vs. Triflates)

In the synthesis of complex azasugars, iminosugars, and functionalized tetrahydrofurans from open-chain carbohydrate precursors, the choice of leaving group is not merely a matter of reaction kinetics—it fundamentally dictates the chemoselectivity and the resulting molecular skeleton. As polyhydroxylated scaffolds are densely packed with competing nucleophilic sites (such as protected ether oxygens), the thermodynamic stability of the leaving group determines whether an external nucleophile can successfully attack, or if an internal cascade will hijack the reaction.

This guide objectively compares the leaving group efficacy of mesylates (methanesulfonates) versus triflates (trifluoromethanesulfonates) using the highly functionalized scaffold 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitol .

Mechanistic Divergence: The Causality of Leaving Group Efficacy

Triflates are exceptionally potent leaving groups, typically exhibiting reaction rates 104 to 105 times faster than their corresponding mesylate or tosylate analogs in solvolysis reactions [1]. While this hyper-reactivity is advantageous for sterically hindered substitutions, it introduces severe chemoselectivity risks in polyoxygenated scaffolds.

When 2,3,4,6-tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol is treated with a nucleophile such as tetrabutylammonium acetate (TBAA) in acetonitrile, the moderate leaving group ability of the mesylate allows for a controlled, dual-pathway substitution. The O-2 benzyl ether acts as a neighboring group, attacking C-5 to form a 2,5-anhydro ring (tetrahydrofuran), while normal SN​2 displacement by the acetate occurs at C-1, yielding 1-O-acetyl-2,5-anhydro-3,4,6-tri-O-benzyl-L-iditol [2].

Conversely, the 1,5-ditriflate analog is so reactive that the external nucleophile (acetate) is entirely outcompeted by internal cascade reactions. The O-4 benzyl ether attacks the highly electrophilic C-1 position. Simultaneously, the extreme leaving group propensity of the C-5 triflate drives an elimination reaction between C-4 and C-5, yielding (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran [2].

Caption: Divergent reaction pathways of 1,5-di-O-sulfonyl-D-glucitols based on leaving group efficacy.

Comparative Data Analysis

The following table summarizes the divergent performance metrics and structural outcomes based on the chosen sulfonate leaving group.

Parameter	1,5-Di-O-Mesylate	1,5-Di-O-Triflate
Relative Reactivity	Baseline ( 1x )	104−105x
Primary Mechanism	SN​2 displacement & O-2 participation	O-4 participation & E1/E2 Elimination
Major Product Skeleton	2,5-anhydro-L-iditol (Tetrahydrofuran)	2-(ethylidene)tetrahydrofuran
External Nucleophile	Successfully incorporated (Acetate at C-1)	Excluded (Internal reaction dominates)
Stability / Handling	Stable at RT, purifiable via silica gel	Highly moisture sensitive, requires in situ use

Experimental Workflows (Self-Validating Protocols)

To ensure reproducibility and scientific integrity, the following step-by-step methodologies detail the exact conditions required to validate these divergent pathways.

Caption: Self-validating experimental workflow for evaluating sulfonate leaving group efficacy.

Protocol A: Mesylate Displacement (Controlled Substitution)

• Activation: Dissolve 2,3,4,6-tetra-O-benzyl-D-glucitol in anhydrous pyridine. Add methanesulfonyl chloride (MsCl) dropwise at 0 °C.

  • Causality: Pyridine acts as both the solvent and the acid scavenger. Maintaining 0 °C prevents unwanted side reactions during the exothermic mesylation.

• Substitution: Isolate the stable 1,5-dimesylate. Dissolve in anhydrous acetonitrile. Add tetrabutylammonium acetate (TBAA) and heat to reflux.

  • Causality: Acetonitrile provides a polar aprotic environment to accelerate the SN​2 displacement. TBAA provides a "naked" acetate nucleophile due to the bulky tetrabutylammonium counterion. Heating is required to overcome the moderate activation energy of the mesylate leaving group.

• Isolation: Quench with water, extract with ethyl acetate, and purify via flash chromatography to yield 1-O-acetyl-2,5-anhydro-3,4,6-tri-O-benzyl-L-iditol.

Protocol B: Triflate Cascade (Elimination & Cyclization)

• Activation: Dissolve the glucitol precursor in anhydrous dichloromethane (DCM) with a hindered, non-nucleophilic base (e.g., 2,6-lutidine). Add trifluoromethanesulfonic anhydride ( Tf2​O ) at -78 °C.

  • Causality: Triflates are extremely sensitive to hydrolysis. The ultra-low temperature (-78 °C) and hindered base prevent premature degradation or unintended base participation.

• Substitution: Add TBAA directly to the reaction mixture (or immediately after a rapid, cold aqueous wash) and warm to room temperature.

  • Causality: Due to extreme leaving group ability, the reaction proceeds rapidly at room temperature. The internal O-4 oxygen outcompetes the external acetate, forcing cyclization at C-1 and elimination at C-5.

• Isolation: Rapidly quench with saturated aqueous NaHCO3​ .

  • Causality: Triflic acid (TfOH) generated during the elimination is a superacid. If left unquenched, it will rapidly cleave the benzyl ether protecting groups. Extract and purify to yield the ethylidene tetrahydrofuran derivative.

Conclusion & Strategic Recommendations

As demonstrated by the 2,3,4,6-tetra-O-benzyl-D-glucitol scaffold, the choice between a mesylate and a triflate is not a simple optimization of yield—it is a selection of the reaction mechanism itself.

• Opt for Mesylates when your synthetic goal is to introduce an external nucleophile (e.g., azides, amines, or acetates) via classical SN​2 displacement. Their moderate reactivity provides a wide enough kinetic window for external nucleophiles to compete effectively against internal ether oxygens.

• Opt for Triflates when you need to drive difficult intramolecular cyclizations, overcome severe steric hindrance, or intentionally induce elimination to form enol ethers or alkenes. Be prepared to handle their extreme moisture sensitivity and the aggressive superacid byproducts generated during the reaction.

References

• Title: Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran. Source: J. Chem. Soc., Perkin Trans. 11993 , 1003-1005. URL: [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Displacement reactions on 2,3,4,6-tetra-O-benzyl-1,5-di-O-sulfonyl-D-glucitols. Synthesis of (3R,4S)-3,4-dibenzyloxy-2-(2-benzyloxyethylidene)tetrahydrofuran - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, it is imperative to not only advance novel chemistries but also to ensure that the lifecycle of every chemical, from synthesis to disposal, is managed with the utmost attention to safety and environmental responsibility. This guide provides a detailed, scientifically-grounded protocol for the proper disposal of 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol, a complex and reactive intermediate commonly used in advanced glycosylation reactions and the synthesis of bioactive molecules.[] The procedures outlined herein are designed to mitigate risks, ensure regulatory compliance, and protect both laboratory personnel and the environment.

Understanding the Chemical Risks: A Multifaceted Hazard Profile

2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol possesses a unique combination of functional groups that dictate its reactivity and hazard profile. A thorough understanding of these is crucial for its safe handling and disposal.

• Mesylate Esters: The two mesylate groups are excellent leaving groups, rendering the C1 and C5 positions of the glucitol backbone highly susceptible to nucleophilic attack.[2] This reactivity is the basis for its utility in synthesis but also presents a significant hazard, as the compound can act as an alkylating agent. Alkylating agents are a class of compounds with the potential for genotoxicity and carcinogenicity.

• Benzyl Ethers: The four benzyl ether groups are generally stable but can be cleaved under certain conditions, potentially forming toluene or other benzene derivatives, which are flammable and pose significant health risks, including carcinogenicity.[3][4][5][6]

• Decomposition Products: The primary concern during disposal is the potential for the formation of hazardous byproducts. Incomplete combustion or improper chemical degradation can release volatile organic compounds (VOCs), sulfur oxides (SOx), and nitrogen oxides (NOx).[7]

A summary of the key chemical and physical properties of the related compound 2,3,4,6-Tetra-O-benzyl-D-glucono-1,5-lactone is provided below to offer some context, in the absence of a specific datasheet for the dimesylate derivative.

Property	Value	Source
Molecular Formula	C34H34O6	[7]
Molecular Weight	538.63 g/mol	[7]
Appearance	Colorless to Yellow Liquid
Storage	Sealed in dry, room temperature
Hazard Statements (related compound)	H302 (Harmful if swallowed), H413 (May cause long lasting harmful effects to aquatic life)
Disposal (related compound)	Burn in a chemical incinerator equipped with an afterburner and scrubber.	[7]

Disposal Decision Workflow: A Step-by-Step Approach

The following workflow provides a logical pathway for the safe disposal of 2,3,4,6-Tetra-O-benzyl-1,5-di-O-mesyl-D-glucitol. This process emphasizes neutralization of the reactive mesylate groups as a primary step before final disposal.

Sources

• 2. pure.york.ac.uk [pure.york.ac.uk]
• 3. 1910.1028 - Benzene. | Occupational Safety and Health Administration [osha.gov]
• 4. BENZENE | Occupational Safety and Health Administration [osha.gov]
• 5. nj.gov [nj.gov]
• 6. Benzene - IDLH | NIOSH | CDC [cdc.gov]
• 7. capotchem.com [capotchem.com]